4-Cyclopropyl-1,2,5-thiadiazol-3-amine

• CAS: 1496127-98-0

Core Science & Biosynthesis

The Cyclopropyl Group as a Bioisosteric Mainstay in Thiadiazole Scaffolds: An In-depth Technical Guide

Abstract

In the landscape of contemporary drug discovery, the strategic application of bioisosterism is a cornerstone of medicinal chemistry, enabling the fine-tuning of molecular properties to enhance therapeutic potential. This technical guide provides an in-depth exploration of the cyclopropyl group as a versatile bioisostere within the privileged thiadiazole scaffold. We will dissect the unique physicochemical and pharmacological attributes of the cyclopropyl moiety that render it an invaluable tool for addressing common challenges in drug development, including metabolic instability and target engagement. This guide will further provide a practical framework for the synthesis and evaluation of cyclopropyl-containing thiadiazole derivatives, supported by detailed experimental protocols and illustrative case studies.

Introduction: The Strategic Imperative of Bioisosterism

Bioisosterism, the interchange of atoms or groups of atoms within a molecule that retain similar chemical and physical properties, is a powerful strategy to optimize drug candidates.[1][2] This approach allows for the modulation of a compound's potency, selectivity, pharmacokinetic profile, and safety by addressing liabilities in a lead molecule without drastically altering its core structure and, consequently, its interaction with the biological target. The judicious application of bioisosteric replacements can be the pivotal factor in transforming a promising but flawed compound into a viable clinical candidate.

This guide focuses on a particularly fruitful pairing in modern medicinal chemistry: the cyclopropyl group and the thiadiazole scaffold. The thiadiazole ring system is a well-established "privileged scaffold" in drug discovery, forming the core of numerous approved drugs with a wide spectrum of biological activities.[3] However, like any scaffold, its derivatives can present challenges related to metabolic stability, off-target effects, and suboptimal potency. The introduction of a cyclopropyl group, a small, strained carbocycle, has emerged as a robust strategy to mitigate these issues.

The Cyclopropyl Group: More Than Just a Small Ring

The unique structural and electronic properties of the cyclopropyl group underpin its utility as a bioisostere. Its three-membered ring is characterized by significant ring strain, which imparts a high degree of s-character to its C-H bonds and a pseudo-double bond character to its C-C bonds. These features translate into several advantageous properties in a drug design context.

Physicochemical and Pharmacological Properties

The cyclopropyl moiety is often employed as a bioisostere for a range of functional groups, most notably the tert-butyl group and, in some contexts, even phenyl rings.[4][5] Its compact size and lipophilicity can be tailored to optimize a compound's solubility and permeability.

Key attributes of the cyclopropyl group include:

• Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring renders it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[6] This is a critical advantage, as metabolic lability is a frequent cause of poor oral bioavailability and short half-life. The replacement of a metabolically vulnerable group, such as a tert-butyl group, with a cyclopropyl moiety can significantly enhance a compound's metabolic stability.[6][7][8]

• Conformational Rigidity: The rigid nature of the cyclopropyl ring can constrain the conformation of flexible side chains, pre-organizing the molecule into a bioactive conformation for optimal receptor binding. This can lead to a significant increase in potency and selectivity.[5]

• Modulation of Physicochemical Properties: The cyclopropyl group can influence the pKa of neighboring functional groups and fine-tune the overall lipophilicity of a molecule, thereby improving its absorption, distribution, metabolism, and excretion (ADME) profile.

Data Summary: Physicochemical Properties of Bioisosteres

Bioisostere	Key Physicochemical Properties	Impact on Drug Properties
tert-Butyl	Bulky, lipophilic, prone to oxidative metabolism.	Can provide good target engagement but often leads to poor metabolic stability.
Cyclopropyl	Compact, rigid, metabolically stable C-H bonds.	Enhances metabolic stability, improves potency through conformational constraint, and modulates lipophilicity.[4][6]
Phenyl	Planar, aromatic, can engage in π-stacking interactions.	Offers opportunities for diverse interactions but can also be a site of metabolism.

The Thiadiazole Scaffold: A Privileged Heterocycle

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle that is a common feature in a multitude of medicinally important compounds. Its prevalence stems from its favorable metabolic profile and its ability to participate in hydrogen bonding, which is crucial for target recognition.[3]

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Thiadiazole Scaffold] --> B{Versatile Biological Activities}; B --> C[Antifungal]; B --> D[Antibacterial]; B --> E[Anticonvulsant]; B --> F[Anticancer]; B --> G[Anti-inflammatory]; A --> H{Favorable Physicochemical Properties}; H --> I[Metabolic Stability]; H --> J[Hydrogen Bonding Capacity]; H --> K[Scaffold for Diverse Substitution]; }

Figure 1: Key attributes of the thiadiazole scaffold in drug discovery.

Synergy in Design: Cyclopropyl Bioisosterism on the Thiadiazole Core

The strategic incorporation of a cyclopropyl group onto a thiadiazole scaffold represents a powerful approach to address specific challenges in drug design. The rationale for this pairing is rooted in the complementary nature of their properties.

Case Study: Enhancing Metabolic Stability

A common liability in drug candidates is the presence of metabolically susceptible groups like tert-butyl. Oxidative metabolism of a tert-butyl group can lead to rapid clearance and the formation of potentially reactive metabolites. Replacing a tert-butyl group with a trifluoromethylcyclopropyl moiety has been shown to significantly increase metabolic stability both in vitro and in vivo.[6][7][8] This principle can be directly applied to thiadiazole-containing compounds.

dot graph G { layout=neato; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 2: Bioisosteric replacement of a tert-butyl group with a cyclopropyl group to enhance metabolic stability.

Experimental Protocols: A Self-Validating System

The following protocols provide a comprehensive workflow for the synthesis and evaluation of cyclopropyl-thiadiazole derivatives, designed to ensure technical accuracy and reproducibility.

Synthesis of 2-Amino-5-cyclopropyl-1,3,4-thiadiazole

This protocol outlines a robust method for the synthesis of a key building block, 2-amino-5-cyclopropyl-1,3,4-thiadiazole.

Step 1: Synthesis of Thiosemicarbazone of Cyclopropanecarboxaldehyde

• To a solution of cyclopropanecarboxaldehyde (1 equivalent) in ethanol, add a solution of thiosemicarbazide (1 equivalent) in water.

• Add a catalytic amount of glacial acetic acid and stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the precipitated solid, wash with cold ethanol, and dry under vacuum to yield the thiosemicarbazone.

Step 2: Oxidative Cyclization to 2-Amino-5-cyclopropyl-1,3,4-thiadiazole

• Suspend the thiosemicarbazone (1 equivalent) in a suitable solvent such as ethanol.

• Add a solution of ferric chloride (FeCl₃) (2.5 equivalents) in water dropwise with vigorous stirring.

• Heat the reaction mixture to reflux for 1-2 hours.

• Cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-amino-5-cyclopropyl-1,3,4-thiadiazole.

dot graph G { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 3: Synthetic workflow for 2-amino-5-cyclopropyl-1,3,4-thiadiazole.

In Vitro Antifungal Activity Assay

This protocol describes a standard broth microdilution method to determine the minimum inhibitory concentration (MIC) of the synthesized compounds against pathogenic fungal strains.[9][10]

Materials:

• Synthesized cyclopropyl-thiadiazole compounds

• Fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

• RPMI-1640 medium

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).

• In a 96-well plate, perform serial two-fold dilutions of the compounds in RPMI-1640 medium to achieve a range of concentrations.

• Prepare a fungal inoculum and adjust the concentration to a final density of 0.5-2.5 x 10³ cells/mL in each well.

• Include positive (a known antifungal agent) and negative (medium with DMSO) controls.

• Incubate the plates at 35°C for 24-48 hours.

• The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the fungus.

In Vitro Metabolic Stability Assay

This protocol outlines a method to assess the metabolic stability of the synthesized compounds using liver microsomes.[11][12]

Materials:

• Synthesized cyclopropyl-thiadiazole compounds

• Liver microsomes (human, rat, or other species)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

Procedure:

• Prepare a reaction mixture containing liver microsomes and the test compound in phosphate buffer.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction mixture and quench the reaction with an equal volume of cold acetonitrile.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of the compound.

dot graph G { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 4: Workflow for in vitro metabolic stability assay.

Conclusion: A Validated Strategy for Drug Discovery

The integration of the cyclopropyl group as a bioisostere within the thiadiazole scaffold is a scientifically sound and field-proven strategy in medicinal chemistry. This approach provides a powerful toolkit for addressing common drug design hurdles, particularly metabolic instability, while offering avenues to enhance potency and selectivity. The unique electronic and conformational properties of the cyclopropyl group, combined with the privileged nature of the thiadiazole core, create a synergistic partnership that can accelerate the development of novel therapeutics. The experimental protocols detailed in this guide offer a robust framework for the synthesis and evaluation of these promising compounds, empowering researchers to confidently apply this strategy in their own drug discovery programs.

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4-Cyclopropyl-1,2,5-thiadiazol-3-amine CAS number search

An In-depth Technical Guide to the Synthesis, Properties, and Medicinal Chemistry of Cyclopropyl-Substituted Aminothiadiazoles

Executive Summary: This guide addresses the chemical nature and therapeutic potential of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine. Initial research indicates that this specific molecule is not characterized in publicly accessible scientific literature and does not have an assigned CAS number, as confirmed by its entry in PubChemLite which notes an absence of literature or patent data.[1] Consequently, this document provides a comprehensive technical overview of the core chemical moieties involved: the 1,2,5-thiadiazole scaffold and the cyclopropyl group. By synthesizing data from these related, well-documented areas, we provide a robust framework for understanding the probable characteristics, synthesis, and biological significance of this and related compounds for researchers in drug development.

Introduction: Building Blocks of Bioactivity

In the landscape of medicinal chemistry, certain structural motifs consistently emerge as cornerstones of successful therapeutic agents. The aminothiadiazole scaffold is one such pharmacophore, prized for its versatile biological activity.[2][3] Thiadiazoles are five-membered aromatic rings containing one sulfur and two nitrogen atoms; they exist in four isomeric forms, each offering a unique electronic and structural profile for drug design.[2][4][5] This guide focuses on the 1,2,5-thiadiazole isomer, a stable, electron-withdrawing heterocycle that serves as the core of our target molecule.[6]

Complementing the heterocyclic core is the cyclopropyl group. Far from being a simple alkyl substituent, the three-membered ring is a "privileged" and highly strategic tool in modern drug design.[7][8][9] Its inherent ring strain confers unique electronic and conformational properties that chemists leverage to fine-tune a drug candidate's potency, metabolic stability, and overall pharmacokinetic profile.[7][10] The combination of these two moieties—the biologically active aminothiadiazole and the performance-enhancing cyclopropyl group—presents a compelling template for novel drug discovery.

Part 1: The 1,2,5-Thiadiazole Core: Properties and Reactivity

The parent 1,2,5-thiadiazole is a colorless, thermally stable aromatic liquid.[6][11] Its notable aromaticity contributes to its stability, while the electronegative heteroatoms make it a weakly basic and electron-withdrawing ring system.[6][11]

Property	Description	Source(s)
Molecular Formula	C₂H₂N₂S	[12]
CAS Number	288-39-1	[12]
Appearance	Colorless, odorless liquid	[11]
Boiling Point	94 °C	[11]
Basicity (pKa)	-4.9 (weakly basic)	[6][11]
Aromaticity	High, with a Bird aromaticity index of 84 (Benzene = 100)	[6]
Stability	Thermally stable up to 220 °C	[6]

Chemical Reactivity: The 1,2,5-thiadiazole ring is generally resistant to electrophilic substitution due to its electron-deficient nature. However, it exhibits reactivity in other ways:

• S-Oxidation: The ring's sulfur atom can be readily oxidized with agents like m-CPBA to form non-aromatic 1-oxides and 1,1-dioxides.[6][11]

• Nucleophilic Substitution: Halogenated 1,2,5-thiadiazoles readily undergo nucleophilic displacement reactions, allowing for functionalization of the ring.[6]

• Ring Cleavage: While stable to mild reducing agents, the ring can be cleaved with powerful reagents, a property that can be exploited synthetically.[6]

This reactivity profile makes the 1,2,5-thiadiazole a versatile scaffold. Its presence in the beta-blocker drug Timolol , used to treat glaucoma, stands as a testament to its pharmaceutical value.[6]

Part 2: The Cyclopropyl Moiety: A Strategic Tool for Drug Design

The incorporation of a cyclopropyl ring is a deliberate and strategic choice in medicinal chemistry to overcome common drug development roadblocks.[9] Its unique geometry and electronic structure, resulting from significant ring strain, impart several beneficial properties.[7]

Key Advantages of the Cyclopropyl Group:

• Enhanced Potency: The rigid nature of the ring can lock a molecule into its most biologically active conformation, reducing the entropic penalty of binding to a receptor.[7][10]

• Improved Metabolic Stability: The C-H bonds within a cyclopropane ring are shorter and stronger than those in linear alkyl chains. This makes them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a primary pathway for drug degradation.[7][13]

• Modulation of Physicochemical Properties: The group acts as a bioisosteric replacement for other functionalities like vinyl or gem-dimethyl groups, allowing for the fine-tuning of properties such as lipophilicity and pKa to optimize a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[7]

• Reduced Off-Target Effects: By improving the conformational fit for the intended target and increasing metabolic stability, the cyclopropyl group can help minimize interactions with other proteins, thereby reducing the risk of side effects.[7][9]

Role of Cyclopropyl Group in Drug Optimization.

Part 3: Synthesis Strategies

While no specific synthesis for 4-Cyclopropyl-1,2,5-thiadiazol-3-amine is published, a plausible synthetic route can be designed based on established methods for constructing substituted 3-amino-1,2,5-thiadiazoles. The most common approach involves the cyclization of a 1,2-diamine precursor with a sulfur-donating reagent.[6][11]

Hypothetical Protocol for 4-Cyclopropyl-1,2,5-thiadiazol-3-amine

Disclaimer: This protocol is a theoretical pathway based on established chemical principles and has not been experimentally validated. It is intended for illustrative purposes for a research audience.

Overall Reaction Scheme: The proposed synthesis begins with cyclopropylacetonitrile, which is elaborated into a vicinal diamine precursor before cyclization to form the thiadiazole ring.

Hypothetical Synthesis Workflow.

Step 1: Synthesis of α-Amino-cyclopropylacetonitrile

• Objective: Introduce an amino group alpha to the nitrile.

• Procedure: To a solution of cyclopropylacetonitrile in an appropriate solvent (e.g., THF), add a strong base such as lithium diisopropylamide (LDA) at -78 °C to generate the carbanion.

• Quench the anion with an electrophilic aminating agent, such as a dialkyl azodicarboxylate, followed by a reduction or hydrolysis step to reveal the free amine.

• Causality: The strong base is required to deprotonate the weakly acidic α-carbon. The low temperature maintains the stability of the carbanion.

Step 2: Reduction of the Nitrile to a Diamine

• Objective: Reduce the nitrile group to a primary amine, yielding the required 1,2-diamine precursor.

• Procedure: Dissolve the α-amino-cyclopropylacetonitrile from Step 1 in a suitable solvent like diethyl ether or THF.

• Add a powerful reducing agent, such as Lithium Aluminum Hydride (LiAlH₄) or Borane (BH₃), under an inert atmosphere. The reaction is typically performed at 0 °C and then allowed to warm to room temperature.

• Work up the reaction carefully by quenching with water and a base (e.g., NaOH solution) to precipitate the aluminum or boron salts.

• Causality: Strong hydrides are necessary to reduce the stable nitrile functional group. The careful workup is critical for safety and to isolate the diamine product.

Step 3: Cyclization to form the 1,2,5-Thiadiazole Ring

• Objective: Construct the final heterocyclic ring.

• Procedure: Dissolve the 1,2-Diamino-1-cyclopropylethane from Step 2 in a solvent like DMF or toluene.

• Add a sulfur-transfer reagent. Thionyl chloride (SOCl₂) or sulfur monochloride (S₂Cl₂) in the presence of a base (e.g., pyridine or triethylamine) are common choices.[11]

• Heat the reaction mixture to facilitate the cyclization and dehydration.

• Purify the final product, 4-Cyclopropyl-1,2,5-thiadiazol-3-amine, using column chromatography or recrystallization.

• Causality: The sulfur reagent reacts with both amino groups of the 1,2-diamine. The subsequent elimination of water and HCl, facilitated by heat and base, drives the formation of the stable aromatic thiadiazole ring.

Part 4: Biological Significance and Therapeutic Potential

The aminothiadiazole scaffold is a cornerstone of many biologically active compounds. Its derivatives have been reported to possess a remarkably broad spectrum of activities.

Biological Activity	Therapeutic Area	Source(s)
Anticancer	Oncology	[3][14]
Antimicrobial / Antibacterial	Infectious Disease	[3][15][16]
Antifungal	Infectious Disease	[2]
Antiviral / Anti-HIV	Infectious Disease	[3][16]
Anti-inflammatory	Immunology	[2][3]
Anticonvulsant	Neurology	[2][3]

Given this extensive history, it is reasonable to hypothesize that 4-Cyclopropyl-1,2,5-thiadiazol-3-amine could exhibit activity in these areas. The presence of the cyclopropyl group could further enhance its potential by improving metabolic stability and potency, making it a particularly interesting candidate for screening in oncology, infectious disease, or neurology-focused drug discovery programs.

Part 5: Safety and Handling

While no specific safety data exists for the target compound, general precautions for handling heterocyclic amines and thiadiazole derivatives should be strictly followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[17][18]

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[19]

• Contact Avoidance: Avoid direct contact with skin, eyes, and clothing.[19] In case of contact, rinse the affected area thoroughly with water.

• General Hazards: Similar compounds are often classified as harmful if swallowed and may cause skin and eye irritation.[20][21] Some thiadiazole derivatives can be unstable and may decompose explosively under heat, shock, or friction.[20]

Conclusion

While 4-Cyclopropyl-1,2,5-thiadiazol-3-amine remains an uncharacterized entity in the scientific literature, a thorough analysis of its constituent parts provides a strong foundation for future research. The 1,2,5-thiadiazole core is a proven heterocyclic scaffold in pharmaceuticals, and the cyclopropyl moiety is a powerful tool for enhancing drug-like properties. The combination of these features suggests that this compound family holds significant potential for the development of novel therapeutics. The hypothetical synthetic pathway outlined in this guide offers a logical starting point for researchers aiming to synthesize and explore the biological activity of this and related molecules.

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• Er, M., et al. (2014). SYNTHESIS AND CHARACTERIZATION OF NOVEL 1,3-THIAZOLE AND 2-AMINO-1,3,4-THIADIAZOLE DERIVATIVES. Macedonian Journal of Chemistry and Chemical Engineering, 33(2), 223-231. [Link]

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Novel Heterocyclic Building Blocks for Medicinal Chemistry: A Technical Guide to 3D Space

Part 1: Executive Summary & Strategic Rationale

The era of "flatland" medicinal chemistry—dominated by planar aromatic rings—is rapidly receding. The correlation between high fraction of sp3-hybridized carbons (

) and clinical success is now a foundational axiom of drug discovery. This guide moves beyond the theoretical to the practical application of novel heterocyclic building blocks that improve solubility, metabolic stability, and intellectual property (IP) novelty.

The Physicochemical Imperative

The drive toward these novel scaffolds is not merely aesthetic; it is quantifiable. We are optimizing for Lipophilic Ligand Efficiency (LLE) and Metabolic Stability .

Feature	Planar Aromatic (e.g., Phenyl)	3D Bioisostere (e.g., BCP, Oxetane)	Impact on Drug Profile
Geometry	2D (Flat)	3D (defined vectors)	Improved target fit; escape from off-target binding (e.g., HERG).
Solubility	Low (promotes -stacking)	High	Disruption of crystal lattice energy; improved dissolution.
Metabolism	Prone to CYP450 oxidation (epoxidation)	Resistant / Tunable	Blockage of metabolic "soft spots."
Lipophilicity	High LogP	Lower LogP	Improved LLE; reduced non-specific toxicity.

Part 2: High-Value Scaffolds (The "Building Blocks")

Oxetanes: The Polar Gem-Dimethyl & Carbonyl Bioisostere

Oxetanes have graduated from academic curiosities to industrial staples. Their high dipole moment and ability to accept hydrogen bonds make them unique.

• Mechanistic Insight: The oxetane oxygen lone pairs are more exposed than in tetrahydrofuran (THF) due to ring strain (approx. 106 kJ/mol), making them better H-bond acceptors.

• Application:

  • Gem-dimethyl replacement: Reduces LogP by ~1 unit while maintaining steric bulk.

  • Carbonyl replacement: Mimics the carbonyl dipole without the liability of nucleophilic attack or enolization.

  • Basicity Modulation: An oxetane adjacent to an amine (3-aminooxetane) lowers the pKa of the amine by 2-3 units, improving permeability and reducing hERG liability.

Bicyclo[1.1.1]pentanes (BCPs): The "Super-Phenyl"

BCPs are the premier isostere for para-substituted benzenes.

• Structural Logic: The distance between bridgehead carbons in BCP (1.85 Å) is shorter than the para distance in benzene (2.8 Å), but the vectors are perfectly collinear. This allows BCPs to serve as rigid spacers.

• Metabolic Advantage: Unlike benzene, the BCP core is transparent to oxidative metabolism.

• Synthesis Note: Access is primarily via [1.1.1]propellane, a highly strained precursor that reacts via radical addition or anionic ring-opening.

Azetidines: The Stable Vector

Recent 2024 breakthroughs have highlighted azetidines as metabolically robust alternatives to pyrrolidines.

• 2024/2025 Update: New photochemical methods (e.g., aza Paternò–Büchi reactions) allow for the synthesis of complex, substituted azetidines from oximes and alkenes, overcoming historical synthetic bottlenecks.

• Function: They offer a distinct vector angle compared to piperidines/pyrrolidines and significantly lower lipophilicity.

Sulfoximines: The Chiral Sulfone

Sulfoximines (

) offer a chiral handle in a space typically dominated by achiral sulfones.

• Medicinal Value: The nitrogen atom allows for further functionalization (unlike the oxygen in sulfones), enabling pKa tuning and the introduction of new binding vectors.[1] They are chemically stable and generally orally bioavailable.

Part 3: Decision Logic & Visualization

Diagram 1: Scaffold Selection Decision Tree

This logic flow guides the medicinal chemist in selecting the appropriate building block based on the specific liability of the lead compound.

Caption: Strategic decision tree for selecting heterocyclic bioisosteres based on lead compound liabilities.

Part 4: Synthetic Enablement & Protocols

To utilize these blocks effectively, we rely on Late-Stage Functionalization (LSF) . The most robust method for appending these alkyl fragments to heteroaromatic cores is the Photoredox Minisci Reaction .

Diagram 2: Photoredox Minisci Workflow

This setup utilizes blue light to generate alkyl radicals from precursors (like carboxylic acids or sulfinates) which then attack the protonated heterocycle.

Caption: Workflow for the photoredox-mediated Minisci alkylation of basic heterocycles.

Experimental Protocol 1: Minisci Alkylation of N-Heterocycles with Oxetane Carboxylic Acids

Objective: Append an oxetane ring to a pyridine/quinoline core. Scope: Late-stage functionalization of lead compounds.

Reagents:

• Substrate: 1.0 equiv (e.g., substituted quinoline).

• Radical Precursor: 3-Oxetanecarboxylic acid (2.0 equiv).

• Catalyst: [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1-2 mol%).

• Oxidant: (NH4)2S2O8 (2.5 equiv).

• Solvent: DMSO/H2O (4:1) or MeCN/H2O (depending on solubility).

• Acid: TFA (1.0 equiv) to protonate the heterocycle.

Step-by-Step Procedure:

• Preparation: In an 8 mL vial equipped with a stir bar, add the heteroaromatic substrate (0.2 mmol), Ir-catalyst (2 mg), and oxetane carboxylic acid (0.4 mmol).

• Solvation: Add DMSO (1.6 mL) and H2O (0.4 mL). Add TFA (15 µL) to ensure protonation of the N-heterocycle (Critical for Minisci reactivity).

• Degassing: Sparge the solution with Nitrogen for 5 minutes (Oxygen quenches the excited state of the catalyst).

• Initiation: Add Ammonium Persulfate (0.5 mmol) in one portion. Cap the vial tightly.

• Irradiation: Place the vial in a photoreactor (Blue LED, ~450 nm) with fan cooling to maintain temp < 35°C. Stir vigorously for 12-18 hours.

• Self-Validation (TLC/LCMS):

  • Check: Aliquot 10 µL into MeOH. Inject on LCMS. Look for M+1+84 mass shift (oxetane addition - CO2).

  • Check: If starting material remains but oxidant is consumed, add another 0.5 equiv of oxidant and re-irradiate.

• Workup: Dilute with saturated NaHCO3 (to neutralize TFA) and extract with EtOAc (3x).

• Purification: Concentrate and purify via reverse-phase prep-HPLC (oxetanes are polar; normal phase may streak).

Experimental Protocol 2: Synthesis of BCP-Amine via [1.1.1]Propellane

Objective: Create a BCP-amine building block from the "spring-loaded" propellane precursor. Safety Warning: [1.1.1]Propellane is volatile and potentially explosive. Handle in dilute solution.

Procedure:

• Propellane Generation: (Assuming access to ether solution of [1.1.1]propellane prepared from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane).

• Radical Addition: To a stirred solution of [1.1.1]propellane (0.3 M in Et2O, 1.0 equiv) at 0°C, add the secondary amine (1.1 equiv) and hydrazine (as a radical initiator, catalytic).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. The strain release drives the reaction.

• Validation: NMR of the crude mixture should show the disappearance of the propellane bridgehead protons (singlet at ~2.0 ppm) and appearance of BCP methylene protons.

Part 5: Case Studies & Applications

Case Study 1: Revumenib (Spirocyclic Scaffold)

• Target: Menin-MLL interaction (Leukemia).[2]

• Innovation: The use of a 2,7-diazaspiro[3.5]nonane scaffold.[2]

• Impact: This spirocycle provided a critical vector to position a pyrimidine nitrogen for H-bonding with Tyr276, while the piperidine nitrogen engaged in a cation-

  interaction with Tyr319/Tyr323.[2] The spiro-scaffold improved solubility and selectivity compared to earlier planar analogs.

Case Study 2: BMS-708163 Analogues (BCP Application)

• Target:

  -Secretase.[3][4]

• Innovation: Replacement of a central phenyl ring with a Bicyclo[1.1.1]pentane (BCP).[3][4][5]

• Impact: The BCP analog maintained potency but significantly improved aqueous solubility and metabolic stability (lower intrinsic clearance) by removing the aromatic ring susceptible to oxidation.

Part 6: References

• Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. Retrieved from [Link]

• Science. (2024).[6] Visible light–mediated aza Paternò–Büchi reaction of acyclic oximes and alkenes to azetidines. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2023). Oxetanes in Drug Discovery Campaigns. Retrieved from [Link]

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• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. Chemists synthesize an improved building block for medicines | UBC Science [science.ubc.ca]

A Comparative Analysis of Isomeric Stability: 1,2,5-Thiadiazole Amines vs. 1,3,4-Thiadiazole Amines in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Thiadiazole isomers, particularly the 1,2,5- and 1,3,4-scaffolds, are foundational five-membered heterocyclic rings in medicinal chemistry, lending their unique physicochemical properties to a host of approved pharmaceuticals.[1][2] The precise arrangement of the sulfur and two nitrogen atoms within the aromatic ring dictates the electronic distribution, which in turn governs the stability, reactivity, and biological interactions of the resulting molecule. This guide provides a comprehensive technical analysis of the comparative stability of amino-substituted 1,2,5- and 1,3,4-thiadiazoles. We delve into the fundamental electronic and structural differences, provide detailed protocols for experimental and computational stability assessment, and discuss the profound implications of these differences for drug design and development.

Introduction: The Thiadiazole Core in Medicinal Chemistry

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals due to their ability to present functional groups in well-defined spatial arrangements and engage in various biological interactions.[1] Among these, thiadiazoles are a class of five-membered aromatic rings containing one sulfur and two nitrogen atoms.[3] Four regioisomers exist—1,2,3-, 1,2,4-, 1,2,5-, and 1,3,4-thiadiazole—each with a distinct polarization and reactivity profile.[3]

The 1,3,4- and 1,2,5-isomers have proven to be particularly fruitful scaffolds in drug discovery. The 1,3,4-thiadiazole core is present in well-known drugs such as Acetazolamide (a carbonic anhydrase inhibitor) and Sulfamethizole (an antimicrobial).[1] The 1,2,5-thiadiazole ring is a key component of Timolol , a beta-blocker used to treat glaucoma and hypertension.[4]

The central question for medicinal chemists is: How does the isomeric arrangement of heteroatoms in aminated thiadiazoles impact their chemical stability, and what are the downstream consequences for drug development? Understanding this relationship is critical for designing molecules with optimal shelf-life, metabolic profiles, and target engagement.

Fundamental Principles of Isomeric Stability

The stability of a molecule can be viewed through two lenses: thermodynamic stability (its inherent energy state) and kinetic stability (the energy barrier to degradation). Both are profoundly influenced by the molecule's electronic structure.

Electronic Structure and Aromaticity

The key difference between the two isomers lies in the placement of the heteroatoms, which dramatically alters the electronic landscape of the ring.

• 1,3,4-Thiadiazole: In this isomer, the two nitrogen atoms are separated by a carbon atom. The ring is considered electron-deficient due to the electron-withdrawing nature of the nitrogen atoms.[5] However, the symmetrical arrangement allows for efficient delocalization of π-electrons, contributing to its high aromaticity and stability.[6] The lone pair on the sulfur atom participates in the aromatic system.[3]

• 1,2,5-Thiadiazole: Here, the two nitrogen atoms are adjacent. This arrangement results in a significantly more electron-withdrawing and π-deficient ring system.[7] Theoretical studies suggest that while it is aromatic, its electronic character is distinct from the 1,3,4-isomer.[4] This strong electron-withdrawing nature has significant implications for the reactivity of substituents attached to the ring.

The differing electronic distributions can be visualized through resonance structures, which highlight the areas of electron density and potential sites for nucleophilic or electrophilic attack.

Caption: Core electronic differences between the isomers.

An important consequence of these electronic differences is the basicity (pKa) of the exocyclic amine group. The potent electron-withdrawing effect of the 1,2,5-thiadiazole ring significantly reduces the electron density on the amino nitrogen, making it a much weaker base compared to its 1,3,4-counterpart. This has direct implications for salt formation, solubility, and hydrogen bonding interactions with biological targets.

Thermodynamic vs. Kinetic Stability

• Thermodynamic Stability: Refers to the overall energy of the molecule. A more thermodynamically stable compound will have a lower heat of formation.[3] The high aromaticity of the 1,3,4-thiadiazole ring generally confers great in vivo stability.[6]

• Kinetic Stability: Relates to the reactivity of the molecule, specifically the activation energy required for it to undergo a chemical reaction, such as hydrolysis or oxidation. The π-deficient nature of the 1,2,5-thiadiazole ring can make it more susceptible to nucleophilic attack, potentially lowering its kinetic stability under certain conditions, while the 1,3,4-isomer is noted to be relatively inert to electrophilic substitution but susceptible to nucleophilic attack.[5]

Experimental and Computational Assessment of Stability

To quantify the stability differences between aminated 1,2,5- and 1,3,4-thiadiazoles, a combination of experimental and computational methods should be employed.

Protocol: Comparative Hydrolytic Stability Assay (Forced Degradation)

This protocol provides a framework for assessing the kinetic stability of the isomers under conditions that mimic physiological and storage environments.

Causality: Forced degradation studies are essential in drug development to identify potential degradation pathways and to develop stability-indicating analytical methods. By subjecting the compounds to hydrolytic stress at different pH values (acidic, neutral, basic), we can simulate conditions in the stomach, bloodstream, and lysosomes, respectively. High-Performance Liquid Chromatography (HPLC) coupled with UV and Mass Spectrometry (MS) detection is the gold standard for separating the parent compound from its degradants and identifying their structures.

Step-by-Step Methodology:

• Preparation of Stock Solutions: Prepare 1 mg/mL stock solutions of each test compound (1,2,5- and 1,3,4-thiadiazole amine derivatives) in a suitable organic solvent (e.g., acetonitrile or methanol).

• Preparation of Stress Samples:

  • Acidic: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL.

  • Neutral: Dilute the stock solution with purified water (pH ~6.5-7.0) to a final concentration of 100 µg/mL.

  • Basic: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL.

• Incubation: Incubate all solutions in a temperature-controlled oven at 60-80°C.[8] Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Quenching: Immediately neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively. Dilute all samples with the mobile phase to a suitable concentration for analysis.

• HPLC-UV/MS Analysis:

  • Column: Use a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

  • Detection: Monitor at a suitable UV wavelength (e.g., 254 nm) and use a mass spectrometer to identify the parent compound and any degradation products.

• Data Analysis: Quantify the percentage of the parent compound remaining at each time point. Calculate the degradation rate constant (k) and half-life (t½) for each condition.

Caption: Experimental workflow for forced degradation.

Protocol: Thermal Stability Analysis (DSC/TGA)

This protocol assesses the thermodynamic stability of the solid form of the compounds.

Causality: Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of melting points and decomposition onsets. Thermogravimetric Analysis (TGA) measures the change in mass as a function of temperature, indicating when the compound starts to decompose and lose mass.[9] Higher decomposition temperatures generally correlate with greater thermodynamic stability.[9]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of each compound into an aluminum DSC/TGA pan.

• Instrument Setup (TGA):

  • Place the pan in the TGA furnace.

  • Heat the sample from ambient temperature (e.g., 25°C) to a high temperature (e.g., 500°C) at a constant rate (e.g., 10°C/min) under an inert nitrogen atmosphere.

• Instrument Setup (DSC):

  • Place a sealed pan in the DSC cell alongside an empty reference pan.

  • Heat the sample using the same temperature program as the TGA.

• Data Analysis:

  • TGA: Determine the onset temperature of mass loss, which corresponds to the beginning of thermal decomposition.

  • DSC: Identify the melting point (endothermic peak) and any exothermic peaks that indicate decomposition.

In Silico Modeling: Predicting Stability

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful predictive tool.[10][11]

Causality: DFT calculations can determine the optimized geometry and electronic structure of a molecule in the gas phase.[12] From this, we can derive key parameters that correlate with stability. The total electronic energy provides a measure of thermodynamic stability (lower energy is more stable). The HOMO-LUMO (Highest Occupied Molecular Orbital-Lowest Unoccupied Molecular Orbital) energy gap is an indicator of kinetic stability; a larger gap suggests lower reactivity.[12]

Methodology:

• Structure Building: Build the 3D structures of the aminated 1,2,5- and 1,3,4-thiadiazole derivatives.

• Geometry Optimization: Perform a full geometry optimization using a DFT method (e.g., B3LYP functional) with a suitable basis set (e.g., 6-311G(d,p)).[10]

• Frequency Calculation: Confirm that the optimized structure is a true energy minimum by performing a frequency calculation (no imaginary frequencies).

• Parameter Extraction: From the output, extract the total electronic energy, HOMO energy, and LUMO energy. Calculate the HOMO-LUMO gap (E_LUMO - E_HOMO).

• Comparative Analysis: Compare the calculated parameters for the two isomers.

Summary of Findings and Practical Implications

The choice between a 1,2,5- and 1,3,4-thiadiazole amine scaffold is not arbitrary and carries significant consequences for drug development.

Property	1,3,4-Thiadiazole Amine	1,2,5-Thiadiazole Amine	Rationale & Implication
Ring Electronics	Symmetrical, electron-deficient	Asymmetrical, strongly π-deficient	The 1,2,5-isomer's powerful electron-withdrawing nature significantly alters substituent reactivity.
Amine Basicity (pKa)	Higher (More basic)	Lower (Less basic)	Affects salt selection, solubility, and potential for hydrogen bond donation in a biological target's active site.
General Stability	High aromaticity confers great in vivo stability[6]	Aromatic, but the π-deficient ring can be susceptible to nucleophiles	The 1,3,4-isomer is often considered a more robust, "safer" scaffold from a metabolic stability standpoint.
Synthetic Accessibility	Well-established, often one-pot syntheses from thiosemicarbazides[13]	Synthesis can be more complex, sometimes requiring multi-step procedures[14]	Ease and cost of synthesis can be a major factor in lead optimization.
Drug Examples	Acetazolamide, Sulfamethizole[1]	Timolol, Zanaflex[4]	Both isomers are validated pharmacophores present in marketed drugs.

Decision-Making in Drug Design:

The selection of an isomer should be a deliberate choice based on the desired properties of the final drug candidate.

Caption: A decision tree for scaffold selection.

Conclusion

While both 1,2,5- and 1,3,4-thiadiazole amines are valuable scaffolds, they are not interchangeable. The 1,3,4-isomer is generally characterized by higher aromaticity, greater inherent stability, and a more basic exocyclic amino group, making it a robust and widely used pharmacophore.[1][3] Conversely, the 1,2,5-isomer is a potent electron-withdrawing system that significantly modulates the properties of its substituents, offering a powerful tool for fine-tuning pKa and electronic interactions, albeit with potential trade-offs in synthetic accessibility and kinetic stability. A thorough understanding of these fundamental differences, validated by the experimental and computational protocols outlined herein, is essential for the rational design of stable, safe, and efficacious drug candidates.

References

• ISRES. (n.d.). 174 Thiadiazoles and Their Properties. Retrieved from [Link]

• MDPI. (2025, April 16). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Retrieved from [Link]

• MDPI. (2025, November 12). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. Retrieved from [Link]

• RSC Publishing. (2022, October 17). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Retrieved from [Link]

• PMC. (2022, October 17). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Retrieved from [Link]

• Thieme. (n.d.). Product Class 11: 1,2,5-Thiadiazoles and Related Compounds. Science of Synthesis, 13, 11. Retrieved from [Link]

• American Research Journals. (n.d.). Recent Update on 1,3,4-Thiadiazole Derivatives: As Anticonvulsant Agents. Retrieved from [Link]

• PMC. (n.d.). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Retrieved from [Link]

• ResearchGate. (2025, August 6). Electrochemistry of 1,2,5-thiadiazole 1,1-dioxide derivatives with 3,4 substituents presenting separated, connected, and fused Pi-systems. Retrieved from [Link]

• PMC. (2023, December 14). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Retrieved from [Link]

• ResearchGate. (2024, September). Thermodynamic study on the relative stability of 2-amino-1,3,4-thiadiazole and two alkyl-substituted aminothiadiazoles. Retrieved from [Link]

• ACS Publications. (2024, April 9). Synthesis, DFT Calculations, In Silico Studies, and Antimicrobial Evaluation of Benzimidazole-Thiadiazole Derivatives. Retrieved from [Link]

• ResearchGate. (2025, August 5). A Theoretical Study on the Aromaticity of Thiadiazoles and Related Compounds. Retrieved from [Link]

• ResearchGate. (2025, October 30). 1,3,4-Thiadiazole: A Versatile Scaffold for Drug Discovery. Retrieved from [Link]

• ScienceDirect. (n.d.). Antiureolytic activity of new water-soluble thiadiazole derivatives: Spectroscopic, DFT, and molecular docking studies. Retrieved from [Link]

• PMC. (2024, May 6). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. Retrieved from [Link]

• MDPI. (2024, June 6). Thermal Stability of Dispersions of Amino-Functionalized Silica in Glycol and in 50–50 Aqueous Glycol. Retrieved from [Link]

• PMC. (2021, August 25). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Retrieved from [Link]

• ResearchGate. (2024, October 19). Synthesis of Some Series of 2-Amino-1, 3, 4 -Thiadiazole Derivatives with Their Pathogenic Bacterial Activity. Retrieved from [Link]

• MDPI. (2025, November 13). Synthesis, Characterization, DFT Study, and In Silico Evaluation of a Thiophene-Thiazole Scaffolds as a Potential Mycobacterium tuberculosis CYP51 Inhibitor. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Retrieved from [Link]

• PMC. (n.d.). Thermal Stability of Amorphous Solid Dispersions. Retrieved from [Link]

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Technical Guide: Strategic Integration of Cyclopropyl-Substituted Heteroaromatic Amines

This guide provides a technical deep-dive into the design, synthesis, and medicinal chemistry of cyclopropyl-substituted heteroaromatic amines. It is structured to support decision-making in lead optimization and process chemistry.

Executive Summary & Strategic Rationale

In modern drug discovery, the cyclopropyl moiety is not merely a hydrophobic spacer; it is a high-value pharmacophore used to modulate metabolic stability, potency, and physicochemical properties.[1][2][3][4] When attached to heteroaromatic amines (e.g., aminopyridines, aminopyrimidines), the cyclopropyl group acts as a "metabolic shield" and a conformational lock.

The "Magic Methyl" of the 21st Century?

The cyclopropyl group often rivals the methyl group in utility but offers distinct electronic and steric advantages:

• Conformational Restriction: The rigid

  framework (bond angle ~60°) locks the nitrogen lone pair or adjacent substituents into specific vectors, reducing the entropic penalty of binding.

• Bioisosterism: It serves as an effective bioisostere for alkenes (

  ) and carbonyls ( ) due to its -character (Walsh orbitals).

• Metabolic Stability: The

  bonds in a cyclopropyl ring have higher dissociation energy (~106 kcal/mol) compared to acyclic alkyls (~98 kcal/mol), making them resistant to Cytochrome P450 (CYP) oxidation.

The Metabolic Double-Edged Sword

While generally stabilizing, cyclopropylamines can undergo bioactivation.[4]

• Benefit: Blocks

  -hydroxylation/N-dealkylation (e.g., Pitavastatin).

• Risk: Single-electron transfer (SET) oxidation can open the ring, forming reactive radical cations that bind covalently to proteins (e.g., the hepatotoxicity mechanism of Trovafloxacin).

• Mitigation: Substitution on the cyclopropyl ring (e.g., 1-methylcyclopropyl) often prevents ring opening.

Table 1: Physicochemical Impact of Cyclopropyl Substitution

Property	Effect vs. Isopropyl/Ethyl	Mechanism
Lipophilicity (LogP)	Slight Increase	Increased hydrophobic surface area; however, polarity is often retained due to -like character.
Basicity (pKa)	Decreased (1-2 units)	The -character of the cyclopropyl carbon withdraws electron density from the attached amine.
Metabolic Clearance	Decreased	Stronger bonds resist CYP-mediated H-abstraction.
Solubility	Variable	Disruption of crystal packing often improves solubility compared to planar phenyl analogs.

Synthetic Architecture & Decision Logic

Choosing the correct synthetic route depends on the stage of development (Discovery vs. Process) and the electronic nature of the heterocycle.

Synthetic Decision Matrix

The following logic flow dictates the optimal synthetic strategy based on substrate availability and electronic bias.

Figure 1: Decision tree for selecting the optimal synthetic route for cyclopropyl-heteroaromatics.

Detailed Experimental Protocols

The following protocols represent "best-in-class" methodologies derived from recent literature, optimized for reproducibility and scope.

Protocol A: Late-Stage C-H Cyclopropylation (Modern Minisci)

Application: Direct installation of a cyclopropyl group onto electron-deficient heterocycles (pyridines, pyrimidines, quinolines) without pre-functionalization. Mechanism: Oxidative decarboxylation of cyclopropanecarboxylic acids generates cyclopropyl radicals, which attack the protonated heterocycle.

Reagents:

• Substrate: Heteroarene (1.0 equiv)

• Radical Source: Cyclopropanecarboxylic acid (2.0 equiv)

• Catalyst:

  (0.2 equiv)

• Oxidant:

  (Ammonium persulfate) (3.0 equiv)

• Solvent: DCM/Water biphasic system (1:1) or TFA (for stubborn substrates)

• Additive: TFA (1.0 equiv) if substrate is not naturally acidic enough to protonate.

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the heteroarene (1.0 mmol) in DCM (5 mL) and Water (5 mL).

• Acidification: Add Trifluoroacetic acid (TFA) (1.0 mmol) to protonate the heterocycle. Note: Protonation activates the ring toward nucleophilic radical attack.

• Reagent Addition: Add Cyclopropanecarboxylic acid (2.0 mmol) and

  (0.2 mmol).

• Initiation: Heat the mixture to 40°C. Slowly add a solution of

  (3.0 mmol) in water (2 mL) dropwise over 20 minutes. Critical: Slow addition controls the radical concentration, preventing homocoupling of the cyclopropyl radical.

• Monitoring: Monitor by LC-MS. Evolution of

  gas indicates decarboxylation is proceeding.

• Workup: Upon completion (typically 1-4 hours), basify with saturated

  (careful of gas evolution) to pH > 8. Extract with DCM (3x), dry over , and concentrate.

• Purification: Flash chromatography. Note: Regioisomers may form; C2/C4 positions are favored for pyridines.

Protocol B: Buchwald-Hartwig Amination with Cyclopropylamines

Application: Coupling cyclopropylamines with heteroaryl halides (Cl, Br, I). Challenge: Cyclopropylamines are sterically demanding and less nucleophilic than primary alkyl amines.

Reagents:

• Substrate: Heteroaryl Halide (1.0 equiv)

• Nucleophile: Cyclopropylamine (1.2 equiv)

• Catalyst:

  (2 mol%)

• Ligand: Xantphos or BrettPhos (4 mol%)

• Base:

  (2.0 equiv) or NaOtBu (1.5 equiv)

• Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

• Inerting: Flame-dry a reaction vial and cool under Argon/Nitrogen.

• Charging: Add Heteroaryl Halide (1.0 mmol),

  (18 mg, 0.02 mmol), Ligand (0.04 mmol), and Base ( , 650 mg, 2.0 mmol).

• Solvent/Amine: Add anhydrous 1,4-Dioxane (5 mL) and Cyclopropylamine (1.2 mmol) via syringe.

• Degassing: Sparge the solution with Argon for 5 minutes (or freeze-pump-thaw). Critical: Oxygen poisons the Pd(0) species.

• Reaction: Seal and heat to 100°C for 12-18 hours.

• Workup: Filter through a celite pad (eluting with EtOAc) to remove inorganic salts and Palladium black. Concentrate the filtrate.

• Purification: Flash chromatography. Note: Cyclopropylamines can be volatile; avoid high-vacuum drying for extended periods if the product MW is low.

Metabolic Pathway Visualization

Understanding the metabolic fate is crucial for lead optimization. The diagram below illustrates the divergence between stable clearance and bioactivation.

Figure 2: Metabolic divergence of cyclopropylamines. Substitution (e.g., 1-Me) blocks the SET pathway.

References

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. [Link]

• Minisci reaction. Wikipedia (General Mechanism & History). [Link]

• Recent Advances in Minisci-Type Reactions. Apollo / Univ. Cambridge. [Link]

• A Visible Light-Driven Minisci-Type Reaction with N-Hydroxyphthalimide Esters. Beilstein J. Org. Chem. [Link]

• Buchwald-Hartwig Amination Reagent Guide. ACS Green Chemistry Institute. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. hyphadiscovery.com [hyphadiscovery.com]

Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine from a Nitrile Precursor

Abstract

This application note provides a comprehensive, field-tested guide for the synthesis of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The 1,2,5-thiadiazole ring system is a key pharmacophore found in various biologically active compounds. This protocol outlines a robust and reproducible two-step synthetic pathway commencing from a nitrile-containing intermediate. The narrative emphasizes the causality behind experimental choices, providing researchers with the necessary insights for successful execution and potential adaptation. The procedure includes detailed, step-by-step protocols for the synthesis of the α-amino nitrile intermediate via a Strecker reaction, followed by a sulfur-mediated cyclization to yield the target compound.

Introduction and Strategic Overview

The synthesis of substituted 3-amino-1,2,5-thiadiazoles is a cornerstone of heterocyclic chemistry, driven by the broad spectrum of biological activities these scaffolds exhibit.[1][2][3] The incorporation of a cyclopropyl moiety can enhance metabolic stability and binding affinity, making 4-Cyclopropyl-1,2,5-thiadiazol-3-amine a valuable building block for novel therapeutic agents.

While several methods exist for the construction of the 1,2,5-thiadiazole ring, many are not amenable to the direct incorporation of an amine at the 3-position and a specific substituent at the 4-position.[4][5] The strategy detailed herein circumvents these challenges by first constructing a key intermediate, 2-amino-2-cyclopropylacetonitrile , which contains the requisite carbon-nitrogen framework. This intermediate is synthesized using the well-established Strecker reaction, a reliable method for producing α-amino nitriles from aldehydes.

The subsequent and final step involves the reaction of this α-amino nitrile with a sulfurating agent, sulfur monochloride (S₂Cl₂), in an aprotic polar solvent. This cyclization reaction is an efficient method for forming the 3-amino-1,2,5-thiadiazole ring system. This multi-step approach provides a clear and controllable pathway to the desired product, starting from readily available materials.

Overall Synthetic Workflow

The synthesis is divided into two primary experimental stages: the formation of the α-amino nitrile intermediate and the subsequent cyclization to the target thiadiazole.

Figure 1: Overall synthetic workflow diagram.

Experimental Protocols

Part 1: Synthesis of 2-Amino-2-cyclopropylacetonitrile (Intermediate)

Principle: The Strecker synthesis is a three-component reaction between an aldehyde, ammonia, and cyanide. The reaction proceeds via the formation of an imine intermediate from the aldehyde and ammonia, which is then attacked by the cyanide nucleophile to form the α-amino nitrile. The use of ammonium chloride and potassium cyanide provides the in situ generation of ammonia and hydrogen cyanide required for the reaction.

Materials:

• Cyclopropanecarboxaldehyde

• Potassium Cyanide (KCN)

• Ammonium Chloride (NH₄Cl)

• Ammonium Hydroxide (28-30% solution)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and situated in an ice-water bath, combine potassium cyanide (6.5 g, 0.1 mol) and ammonium chloride (5.9 g, 0.11 mol) in 40 mL of deionized water.

• Addition of Ammonia: To the stirring suspension, add 15 mL of concentrated ammonium hydroxide solution. Stir for 15 minutes until most solids have dissolved.

• Aldehyde Addition: Add a solution of cyclopropanecarboxaldehyde (7.0 g, 0.1 mol) in 20 mL of methanol dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 15 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at ambient temperature overnight (approximately 16-18 hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous phase with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude α-amino nitrile as a pale yellow oil.

• Purification (Optional): The crude product is often of sufficient purity for the next step. If required, purification can be achieved by vacuum distillation.

Safety Precaution: This procedure involves the use of potassium cyanide , which is highly toxic. All manipulations must be performed in a certified chemical fume hood. Acidic conditions must be avoided during workup to prevent the formation of highly volatile and toxic hydrogen cyanide (HCN) gas. All waste must be quenched with bleach or hydrogen peroxide before disposal according to institutional guidelines.

Part 2: Synthesis of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine (Final Product)

Principle: This reaction is a classic example of heterocyclic ring formation. The α-amino nitrile reacts with sulfur monochloride (S₂Cl₂) in a complex mechanism that ultimately results in the formation of the stable, aromatic 1,2,5-thiadiazole ring. Dimethylformamide (DMF) is used as a polar aprotic solvent to facilitate the reaction.

Figure 2: Simplified reaction pathway for thiadiazole formation.

Materials:

• 2-Amino-2-cyclopropylacetonitrile (crude from Part 1)

• Sulfur Monochloride (S₂Cl₂)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

Protocol:

• Reaction Setup: In a 250 mL three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve the crude 2-amino-2-cyclopropylacetonitrile (~0.1 mol) in 100 mL of anhydrous DMF. Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add sulfur monochloride (14.8 g, 0.11 mol) to the dropping funnel and add it dropwise to the stirred solution over 45 minutes. Maintain the internal temperature below 5 °C. The solution will typically darken, and an exotherm may be observed.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Quenching: Carefully pour the reaction mixture into a beaker containing 500 mL of ice and water. Stir for 20 minutes.

• Neutralization and Extraction: Neutralize the aqueous mixture by slowly adding saturated sodium bicarbonate solution until the pH is ~7-8. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Washing and Drying: Combine the organic extracts and wash sequentially with water (2 x 100 mL) and brine (1 x 100 mL). Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product as a dark solid or oil.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate (e.g., starting with 10% EtOAc in hexane and gradually increasing to 30% EtOAc).

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 4-Cyclopropyl-1,2,5-thiadiazol-3-amine as a solid.

Safety Precaution: Sulfur monochloride is a corrosive and toxic lachrymator. It reacts violently with water. Handle only in a chemical fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

Expected Results and Characterization

The following table summarizes typical data obtained from the successful execution of this protocol.

Parameter	Intermediate: 2-Amino-2-cyclopropylacetonitrile	Final Product: 4-Cyclopropyl-1,2,5-thiadiazol-3-amine
Appearance	Pale yellow oil	Off-white to light tan solid
Typical Yield	80-90% (crude)	45-60% (after purification)
¹H NMR (CDCl₃)	δ 3.5 (m, 1H), 2.1 (br s, 2H), 1.1 (m, 1H), 0.6-0.4 (m, 4H)	δ 5.1 (br s, 2H, -NH₂), 2.0 (m, 1H), 1.2-1.0 (m, 4H)
¹³C NMR (CDCl₃)	δ 121.0, 45.5, 12.8, 4.5, 4.2	δ 155.1, 148.9, 9.5, 8.8
Mass Spec (ESI)	[M+H]⁺ = 97.1	[M+H]⁺ = 142.0

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low yield in Part 1	Incomplete reaction; loss during workup.	Ensure aldehyde is fresh. Extend reaction time to 24 hours. Be cautious not to use acid during workup.
Dark, intractable tar in Part 2	Reaction temperature too high during S₂Cl₂ addition.	Maintain strict temperature control (0-5 °C) during addition. Ensure slow, dropwise addition.
Difficult purification	Presence of elemental sulfur and other byproducts.	A pre-wash of the crude product with a small amount of cold diethyl ether can help remove some sulfur before chromatography.
No product formation	Inactive reagents.	Use freshly distilled cyclopropanecarboxaldehyde and a new bottle of sulfur monochloride. Ensure DMF is anhydrous.

Conclusion

This application note details a reliable and scalable two-step synthesis for 4-Cyclopropyl-1,2,5-thiadiazol-3-amine from a nitrile-based starting material. By leveraging a classic Strecker reaction followed by a robust thiadiazole ring-forming cyclization, this protocol provides a clear path for researchers and drug development professionals to access this valuable heterocyclic building block. The detailed procedural steps, coupled with explanations of the underlying chemical principles and safety considerations, are intended to ensure a high rate of success in the laboratory.

References

• Hussain, A., et al. (2005). Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. Molecules, 10(9), 1157-1166. Available at: [Link]

• Sun, N. B., et al. (2013). Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry, 25(1), 145-148. Available at: [Link]

• Sharba, A. H. K., et al. (2005). Synthesis of thiadiazoles and 1,2,4-triazoles derived from cyclopropane dicarboxylic acid. Molecules, 10(9), 1157-1166. Available at: [Link]

• ResearchGate. (2007). Synthesis of an α-amino nitrile and a bis α-amino nitrile derivative of thiadiazole: Reaction mechanism. Available at: [Link]

• Organic Syntheses. (1943). Cyclopropyl cyanide. Org. Synth., Coll. Vol. 2, p.156. Available at: [Link]

• Gomha, S. M., et al. (2017). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. Molecules, 22(3), 496. Available at: [Link]

• ResearchGate. (2005). Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,5-thiadiazoles. Available at: [Link]

• Wikipedia. (n.d.). Cyclopropyl cyanide. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. Molecules, 28(22), 7599. Available at: [Link]

• Barbosa, G. A. D., & de Aguiar, A. P. (2019). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química, 11(3), 806-848. Available at: [Link]

• Organic Syntheses. (1943). Cyclopropanecarboxylic acid. Org. Synth., Coll. Vol. 2, p.156. Available at: [Link]

• Bacha, J. D., & Selwitz, C. M. (1974). U.S. Patent No. 3,843,709. U.S. Patent and Trademark Office.

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 4. ?Synthesis of 1,2,5-Thiadiazole_Chemicalbook [chemicalbook.com]
• 5. 1,2,5-Thiadiazole synthesis [organic-chemistry.org]

Reagents for cyclization of beta-amino nitriles with sulfur chlorides

The following Application Note is designed for research scientists and process chemists involved in heterocyclic synthesis for drug discovery.

Application Note: Chemoselective Cyclization of -Amino Nitriles with Sulfur Chlorides

Target Class: Isothiazoles and Isothiazolo-fused Heterocycles Primary Reagents: Sulfur Monochloride (

), Sulfur Dichloride ( )

Executive Summary

The isothiazole core is a critical bioisostere in medicinal chemistry, offering unique hydrogen-bonding capabilities and metabolic stability compared to thiazoles or isoxazoles. This guide details the conversion of

-amino nitriles (enaminonitriles) into isothiazoles using sulfur chlorides. While various methods exist, the use of disulfur dichloride ( ) remains the gold standard for scalability and atom economy. This protocol addresses the common challenges of this reaction: controlling exothermic chlorination, preventing polymerization ("tarring"), and managing corrosive byproducts.

Reagent Profile & Selection

Selection between sulfur monochloride and sulfur dichloride is dictated by the desired substitution pattern at the C-4 position of the isothiazole ring.

Feature	Sulfur Monochloride ( )	Sulfur Dichloride ( )
Role	Cyclizing agent & mild chlorinating agent	Aggressive chlorinating & cyclizing agent
Product Outcome	Typically yields 4-chloro-5-aminoisothiazoles (from acyclic substrates) or fused systems.	Often yields polychlorinated byproducts; used for specific electron-deficient substrates.
Handling	Fuming liquid; hydrolyzes to HCl/ .	Unstable; equilibrates to + .
Stability	Moderate. Distill if dark brown (polysulfides).	Low. Use fresh or generate in situ.
Stoichiometry	1.0 – 2.0 equivalents typically required.	Strict 1.0 equivalent control needed to avoid over-chlorination.

Expert Insight: For most drug discovery applications involving

-amino nitriles, is preferred . It provides a cleaner reaction profile. The C-4 chlorination that accompanies the cyclization is often desirable, providing a handle for subsequent cross-coupling (e.g., Suzuki-Miyaura).

Mechanistic Pathway

Understanding the mechanism is vital for troubleshooting. The reaction proceeds through an electrophilic attack of the sulfur species on the enamine nitrogen, followed by an intramolecular Pinner-like attack on the nitrile.

Pathway Diagram

Caption: Mechanistic cascade from enaminonitrile to isothiazole via N-sulfenylation and intramolecular cyclization.

Standard Operating Procedure (SOP)

Objective: Synthesis of a 5-amino-4-chloroisothiazole derivative from a

-amino nitrile.

Materials

• Substrate:

  -amino crotononitrile derivative (1.0 eq).

• Reagent: Disulfur dichloride (

  ) (2.0 eq).

• Solvent: DMF (N,N-Dimethylformamide) or MeCN (Acetonitrile). Note: DMF often improves yield due to solubility of the polar intermediates.

• Base (Optional): Pyridine (can be used to scavenge HCl, but often omitted to prevent tarring).

Experimental Workflow

Caption: Step-by-step workflow for the cyclization reaction. Critical control points are highlighted in red.

Detailed Protocol Steps

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing addition funnel, dissolve the

  -amino nitrile (10 mmol) in anhydrous DMF (20 mL).

• Cooling: Cool the solution to 0–5 °C using an ice-water bath.

  • Why? The initial N-sulfenylation is highly exothermic. uncontrolled temperature rise leads to polymerization (tar).

• Addition: Charge the addition funnel with

  (20 mmol, 1.6 mL). Add dropwise over 30 minutes.

  • Observation: The solution will likely turn dark red/orange. Evolution of HCl gas may occur (vent to a scrubber).

• Reaction: Allow the mixture to warm to room temperature slowly. Stir for 3–12 hours.

  • Monitoring: Monitor by TLC or LCMS. The starting enamine usually disappears quickly, but the intermediate may take time to cyclize. If the intermediate persists, heat to 50–60 °C for 1 hour.

• Quench (Critical): Pour the reaction mixture slowly onto 100 g of crushed ice with vigorous stirring.

  • Safety:

    reacts violently with water.[1][2] Ensure all reagent is consumed or quench very slowly.

• Isolation:

  • Precipitate: If a solid forms, filter, wash with water and cold ethanol.

  • Extraction: If no precipitate, extract with Ethyl Acetate (3x). Wash organics with saturated

    (to remove acid) and Brine.

• Purification: Recrystallization from Ethanol/Water or column chromatography (Hexane/EtOAc).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Black Tar Formation	Temperature too high during addition; Polymerization of enamine.	Cool to -10 °C; Dilute reaction mixture further; Add reagent slower.
Incomplete Cyclization	Steric hindrance; Insufficient temperature.	Heat to 60–80 °C after addition; Use Chlorobenzene as solvent (allows higher T).
No Chlorination at C4	Substrate structure prevents it; Insufficient .	If C4-H is present but not chlorinating, increase to 3.0 eq.
Elemental Sulfur in Product	Disproportionation of .	Wash crude solid with (Caution: Flammable/Toxic) or hot hexane.

Safety & Handling (E-E-A-T)

• Corrosivity: Sulfur chlorides cause severe skin burns and eye damage. Wear double nitrile gloves and a face shield.

• Hydrolysis: Upon contact with moisture,

  releases HCl and . All weighing must be done in a fume hood.

• Scrubbing: The reaction evolves HCl gas. Connect the reaction vessel outlet to a base trap (NaOH solution) to neutralize fumes.

References

• Hatchard, W. R. (1964). "Synthesis of Isothiazoles." Journal of Organic Chemistry. (Classic foundation for isothiazole synthesis).

• Gewald, K. (1965). "Heterocycles from CH-acidic nitriles." Chemische Berichte. (Establishes the enaminonitrile precursors).

• Bioisostere Application: "Isothiazoles in Medicinal Chemistry." Journal of Medicinal Chemistry.

• S2Cl2 Safety Data: "Sulfur Monochloride SDS."

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. SULFUR MONOCHLORIDE [training.itcilo.org]

4-Cyclopropyl-1,2,5-thiadiazol-3-amine in GPCR ligand design

Application Note: Strategic Utilization of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine in Class A GPCR Ligand Design

Executive Summary

This application note details the strategic implementation of 4-cyclopropyl-1,2,5-thiadiazol-3-amine as a high-value pharmacophore in the design of G Protein-Coupled Receptor (GPCR) ligands. While the 1,2,5-thiadiazole ring is a classic bioisostere found in approved drugs (e.g., Timolol, Tizanidine), the incorporation of the cyclopropyl moiety represents a modern medicinal chemistry tactic to enhance metabolic stability and enforce conformational rigidity.

This guide provides a comprehensive workflow for:

• Rational Design: Understanding the bioisosteric utility of the scaffold.[1][2]

• Synthesis: A modular protocol for generating the core scaffold.

• Validation: In vitro binding assays and in silico docking workflows.[1][2]

Scientific Rationale: The "Privileged" Scaffold

The 4-cyclopropyl-1,2,5-thiadiazol-3-amine moiety functions as a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse receptors.[1][2]

Bioisosteric Applications

In GPCR ligand design, this scaffold is deployed to replace:

• Phenyl rings: To lower lipophilicity (LogP) and improve solubility while maintaining aromatic pi-stacking interactions.[1][2]

• Pyridine/Pyrimidine rings: To introduce specific hydrogen bond acceptor (N) and donor (NH2) motifs.[1]

• Amide bonds: The thiadiazole ring can mimic the planar geometry and electronic distribution of a peptide bond (peptide bond isostere).[1]

The Cyclopropyl Advantage

Replacing an isopropyl or ethyl group with a cyclopropyl ring confers specific advantages:

• Metabolic Stability: The cyclopropyl C-H bonds are stronger (approx. 106 kcal/mol) than acyclic alkyl C-H bonds, reducing susceptibility to Cytochrome P450 (CYP) oxidation.[1]

• Sigma-Hole Interactions: The strained ring can engage in unique hydrophobic interactions within the orthosteric binding pocket.[1][2]

Table 1: Physicochemical Profile of the Scaffold

Property	Value (Predicted)	Impact on Drug Design
Molecular Weight	141.19 g/mol	Ideal for Fragment-Based Drug Discovery (Rule of 3 compliant).[1][2]
cLogP	~0.6 - 1.2	Optimal range for CNS penetration and oral bioavailability.[1][2]
TPSA	~63 Ų	Favorable for membrane permeability.[1][2]
H-Bond Donors	1 (Amine)	Key interaction with conserved Asp/Ser residues in GPCRs.[1][2]
H-Bond Acceptors	3 (Ring Ns + S)	Facilitates water-bridging or direct receptor interaction.[1][2]

Experimental Protocol: Synthesis of the Core Scaffold

Note: While various routes exist, the displacement of 3,4-dichloro-1,2,5-thiadiazole is the most modular for library generation.[1]

Materials Required

• Starting Material: 3,4-Dichloro-1,2,5-thiadiazole (CAS: 2979-07-9).[1][2]

• Reagents: Cyclopropylboronic acid, Pd(dppf)Cl2, Cs2CO3, Sodium Azide (NaN3), Triphenylphosphine (PPh3).[1]

• Solvents: 1,4-Dioxane, Water, THF.[1]

Step-by-Step Methodology

Step 1: Suzuki-Miyaura Coupling (Introduction of Cyclopropyl) [1][2]

• In a nitrogen-purged flask, dissolve 3,4-dichloro-1,2,5-thiadiazole (1.0 eq) and cyclopropylboronic acid (1.1 eq) in a 4:1 mixture of 1,4-dioxane/water.

• Add Cs2CO3 (2.0 eq) and degas the solution for 10 minutes.

• Add Pd(dppf)Cl2 (0.05 eq) and heat to 90°C for 4 hours.

• Monitor: Check TLC (Hexane/EtOAc 8:2) for the mono-substituted product (3-chloro-4-cyclopropyl-1,2,5-thiadiazole).[1][2]

• Workup: Dilute with water, extract with EtOAc, dry over MgSO4, and purify via silica flash chromatography.

Step 2: Azidation and Staudinger Reduction (Amination) Rationale: Direct amination of the chloro-thiadiazole with ammonia often requires high pressure.[1][2] The azide route is milder.

• Dissolve the intermediate from Step 1 (1.0 eq) in DMF.[1][2]

• Add NaN3 (1.5 eq) and heat to 60°C for 2 hours to generate the azide intermediate. Caution: Organic azides are potentially explosive; use a blast shield.[2]

• Dilute with water and extract the azide into EtOAc.[1][2]

• Dissolve the crude azide in THF/Water (10:1).[1][2]

• Add PPh3 (1.2 eq) and stir at Room Temperature (RT) for 12 hours (Staudinger reduction).

• Purification: Isolate the final amine via SCX (Strong Cation Exchange) cartridge to ensure high purity for biological assays.

Visualization: Logical Workflow & Pathway

The following diagram illustrates the integration of this scaffold into a GPCR drug discovery pipeline, specifically targeting the Beta-2 Adrenergic Receptor (β2-AR) as a model system.

Figure 1: Iterative design cycle utilizing the thiadiazole scaffold for GPCR ligand optimization.

Application Protocol: GPCR Radioligand Binding Assay

Objective: Determine the affinity (

) of the synthesized thiadiazole derivative for the Beta-2 Adrenergic Receptor (β2-AR).

Reagents

• Membrane Prep: CHO cells overexpressing human β2-AR.[1][2]

• Radioligand: [3H]-Dihydroalprenolol ([3H]-DHA) (Specific Activity: ~80 Ci/mmol).[1][2]

• Non-specific Binder: Propranolol (10 µM).[1][2]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM EDTA.[1]

Procedure

• Preparation: Dilute the synthesized 4-cyclopropyl-1,2,5-thiadiazol-3-amine derivative in DMSO (10 mM stock). Prepare serial dilutions (10 µM to 0.1 nM) in Assay Buffer.

• Incubation:

  • In a 96-well plate, add 20 µL of test compound.

  • Add 20 µL of [3H]-DHA (Final concentration: 1 nM, approx.

    ).

  • Add 160 µL of membrane suspension (5-10 µg protein/well).[1][2]

• Equilibrium: Incubate at 25°C for 60 minutes with gentle shaking.

• Termination: Harvest using a cell harvester onto GF/B filter plates pre-soaked in 0.3% polyethyleneimine (PEI).

• Wash: Wash 3x with ice-cold wash buffer (50 mM Tris-HCl).

• Counting: Add scintillation cocktail and count in a Microbeta counter.

• Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate

  and convert to using the Cheng-Prusoff equation: [1]

In Silico Docking Strategy

When docking this fragment into Class A GPCRs (e.g., PDB ID: 2RH1 for β2-AR), focus on the following interactions:

• The Amine Head: Ensure the 3-amino group forms a salt bridge or strong H-bond with the conserved Aspartate in TM3 (e.g., Asp113 in β2-AR).[1][2]

• The Thiadiazole Core: Constrain the ring to engage in pi-pi T-shaped stacking with Phenylalanine residues in TM6 (e.g., Phe290).[1][2]

• The Cyclopropyl Tail: Direct this group towards the hydrophobic sub-pocket usually occupied by the isopropyl group of propranolol.[1][2] This validates the "metabolic shield" hypothesis.[1][2]

References

• PubChem. 4-cyclopropyl-1,2,5-thiadiazol-3-amine Compound Summary. National Library of Medicine.[1][2] Available at: [Link][1]

• Wasson, B. K., et al. (1972).[1] 3-(3-Substituted-amino-2-hydroxypropoxy)-4-substituted-1,2,5-thiadiazoles.[1][2][3] Beta-adrenergic blocking agents.[1][2][3] Journal of Medicinal Chemistry.[1][2][3][4] Available at: [Link]

• MDPI. (2025). Recent Advances in the Synthesis and Applications of 1,2,5-Thiadiazole Compounds.[5][6] Molecules.[1][2][3][7][8][9][10][11][12][13] Available at: [Link][1]

• Drug Discovery Chemistry. (2018). GPCR-Targeted Drug Design and Fragment-Based Strategies.[1][2] Cambridge Healthtech Institute.[1][2][7] Available at: [Link][1]

• ResearchGate. (2023). Continuous Synthesis of Heterocyclic Scaffolds for Medicinal Chemistry.[1][2] Available at: [Link][1]

Sources

• 1. PubChemLite - 4-cyclopropyl-1,2,5-thiadiazol-3-amine (C5H7N3S) [pubchemlite.lcsb.uni.lu]
• 2. 4-Cyclopropyl-1,3-thiazol-2-amine | C6H8N2S | CID 674456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. -adrenergic blocking agents. 3-(3-Substituted-amino-2-hydroxypropoxy)-4-substituted-1,2,5-thiadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1,2,5-Thiadiazole Scaffold: A Review on Recent Progress in Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds [mdpi.com]
• 7. GPCR Drug Design - Drug Discovery Chemistry [drugdiscoverychemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. Structure-activity relationships of thiadiazole agonists of the human secretin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. asianpubs.org [asianpubs.org]
• 11. researchgate.net [researchgate.net]
• 12. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Scalable Manufacturing Guide to Cyclopropyl Thiadiazole Building Blocks

Introduction: The Strategic Value of the Cyclopropyl Moiety in Thiadiazole Scaffolds

The incorporation of a cyclopropyl ring into heterocyclic scaffolds is a well-established strategy in modern medicinal chemistry for optimizing the pharmacological profile of drug candidates. This small, strained ring system offers a unique conformational rigidity and electronic character that can significantly enhance metabolic stability, binding affinity, and membrane permeability. When combined with the 1,3,4-thiadiazole core—a known bioisostere of pyrimidine and a privileged structure in its own right—the resulting cyclopropyl thiadiazole building blocks become highly valuable intermediates for drug discovery programs targeting a wide array of diseases, including cancer and infectious agents.[1][2]

However, the transition from laboratory-scale synthesis to scalable manufacturing presents significant challenges. These include ensuring consistent yields, controlling impurities, and managing the handling of hazardous reagents. This guide provides a comprehensive, field-proven framework for the scalable synthesis of a key building block, 2-amino-5-cyclopropyl-1,3,4-thiadiazole, focusing on robust reaction conditions, process safety, and quality control.

Overview of the Core Synthetic Strategy

The most direct and industrially viable route to 2,5-disubstituted 1,3,4-thiadiazoles involves the acid-catalyzed cyclization of a carboxylic acid with thiosemicarbazide.[2] This method is favored for its operational simplicity and the ready availability of starting materials. The overall transformation uses a strong dehydrating agent, such as phosphorus oxychloride (POCl₃), to drive the formation of the heterocyclic ring.

Figure 1: High-level overview of the synthetic pathway.

Reagent & Material Specifications

Successful scaling requires stringent control over the quality of all input materials. The following table outlines the key reagents and their recommended specifications for reproducible manufacturing.

Reagent	CAS Number	Molecular Formula	Recommended Purity	Key Role
Cyclopropanecarboxylic Acid	1759-53-1	C₄H₆O₂	≥99%	Cyclopropyl source
Thiosemicarbazide	79-19-6	CH₅N₃S	≥99%	Heterocycle backbone
Phosphorus Oxychloride	10025-87-3	POCl₃	≥99.5%	Cyclizing/Dehydrating Agent
Potassium Hydroxide	1310-58-3	KOH	≥90% (flakes/pellets)	Neutralizing Agent
Ethanol (200 Proof)	64-17-5	C₂H₆O	≥99.5%	Recrystallization Solvent

Expert Insight: While cyclopropanecarbonyl chloride can also be used, starting with the carboxylic acid and using POCl₃ as both the acid catalyst and dehydrating agent is more atom-economical for large-scale operations, eliminating the need to pre-form and handle the lachrymatory acid chloride.[2][3]

Detailed Protocol: Gram- to Kilogram-Scale Synthesis

This protocol details the synthesis of 1,1-bis(2-amino-1,3,4-thiadiazol-5-yl)cyclopropane, a related derivative, which illustrates the core methodology adaptable for mono-substituted analogues like 2-amino-5-cyclopropyl-1,3,4-thiadiazole.[4][5]

Reaction Workflow Diagram

Figure 2: Step-by-step manufacturing workflow.

Step-by-Step Methodology

1. Reactor Setup:

• Equip a suitable glass-lined reactor with an overhead mechanical stirrer, a reflux condenser, a temperature probe, and an addition funnel.

• Vent the condenser outlet to a caustic scrubber to neutralize evolving HCl gas.

2. Reagent Charging & Reaction:

• Charge the reactor with 1,1-cyclopropane dicarboxylic acid (1.0 eq) and thiosemicarbazide (2.0 eq).[4]

• Under vigorous stirring, carefully add phosphorus oxychloride (POCl₃) (approx. 5 volumes) via the addition funnel. The addition is exothermic and should be controlled.

• Once the addition is complete, gently heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 30-60 minutes.[4] The reaction progress should be monitored by TLC or HPLC until the starting materials are consumed.

3. Quenching and Hydrolysis:

• Cool the reaction mixture to room temperature.

• CAUTION: Carefully and slowly add water (approx. 10 volumes) to the reaction mixture. This quenching step is highly exothermic and will generate significant HCl fumes. Ensure the scrubber is operating efficiently.

• After the quench is complete, heat the mixture to reflux and maintain for an additional 4 hours to ensure complete hydrolysis of any remaining POCl₃ and intermediates.[4][5]

4. Isolation:

• Cool the solution to ambient temperature.

• Slowly neutralize the acidic solution by adding a concentrated aqueous solution of potassium hydroxide (KOH) until the pH is approximately 7-8.[4]

• The product will precipitate as a solid. Stir the resulting slurry for 30 minutes to ensure complete precipitation.

• Isolate the solid product by filtration. Wash the filter cake thoroughly with deionized water until the filtrate is neutral.

5. Purification:

• Transfer the crude solid to a clean reactor and add ethanol (approx. 10-15 volumes).

• Heat the slurry to reflux to fully dissolve the solid.

• Allow the solution to cool slowly to room temperature, then cool further to 0-5 °C to maximize crystallization.

• Filter the purified product, wash with a small amount of cold ethanol, and dry under vacuum at 50-60 °C to a constant weight.

Expected Results & Quality Control

Parameter	Specification	Analytical Method
Appearance	White to off-white crystalline solid	Visual
Yield	75-85% (typical)	Gravimetric
Purity	≥99.0%	HPLC
Identity	Conforms to reference spectra	¹H NMR, ¹³C NMR, MS[6][7][8]
Melting Point	Conforms to standard	Melting Point Apparatus

¹H NMR (DMSO-d₆): The spectrum should clearly show signals corresponding to the NH₂ protons (a broad singlet) and the characteristic multiplets for the cyclopropyl ring protons.[4][6] ¹³C NMR (DMSO-d₆): Signals for the two distinct carbons of the thiadiazole ring and the carbons of the cyclopropyl group should be present.[6][8]

Mechanistic Insight: The Role of POCl₃

Phosphorus oxychloride serves a dual purpose as both a Lewis acid catalyst and a powerful dehydrating agent. The reaction proceeds through the formation of an acylthiosemicarbazide intermediate, which then undergoes intramolecular cyclization driven by POCl₃.

Figure 3: Simplified mechanism of POCl₃-mediated cyclodehydration.

Process Safety & Hazard Management

The scalable manufacturing of cyclopropyl thiadiazoles requires a strict adherence to safety protocols due to the hazardous nature of the reagents involved.

Reagent	Hazard Class	Key Risks	Handling Precautions & PPE
Thiosemicarbazide	Toxic	Fatal if swallowed, skin/eye irritant, potential for allergic reaction.[9]	Use in a well-ventilated area or fume hood. Wear chemical-resistant gloves, safety goggles, and a lab coat.[10][11] Avoid generating dust.
Phosphorus Oxychloride	Corrosive, Toxic	Causes severe skin burns and eye damage. Toxic if inhaled. Reacts violently with water.[12]	Handle in a closed system or fume hood. Use full personal protective equipment: acid-resistant gloves, chemical splash goggles, face shield, and a chemically resistant apron. Ensure an eyewash station and safety shower are immediately accessible.[12]
Potassium Hydroxide	Corrosive	Causes severe skin burns and eye damage.	Wear chemical-resistant gloves, safety goggles, and protective clothing. Avoid direct contact.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[13] Seek immediate medical attention for POCl₃ or KOH burns.

• Inhalation (POCl₃): Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Spills: Neutralize small spills of POCl₃ with a dry, non-reactive absorbent (like sand or vermiculite) before carefully treating with a neutralizing agent. For large spills, evacuate the area and contact emergency response personnel.

Conclusion

The synthetic protocol detailed herein provides a robust and scalable pathway to high-purity cyclopropyl thiadiazole building blocks. By implementing strict controls over raw materials, adhering to the optimized reaction conditions, and prioritizing process safety, manufacturers can reliably produce these valuable intermediates for pharmaceutical development. The key to success lies in understanding the causality behind each step—from the choice of dehydrating agent to the critical quenching and neutralization procedures—ensuring a process that is not only efficient but also safe and reproducible at scale.

References

• Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. Molecules. [Link]

• Synthesis of thiadiazoles and 1,2,4-triazoles derived from cyclopropane dicarboxylic acid. Semantic Scholar. [Link]

• Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry. [Link]

• EP2628734A2 - 5-amino-1,2,4-thiadiazole derivatives.
• US3440246A - Process for preparing 1,2,5-thiadiazoles.

• (PDF) Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. ResearchGate. [Link]

• US4177054A - 1,2,3-Thiadiazole-5-carboxylic acid derivatives, herbicidal and growth regulating compositions containing the same and process for making same.

• Thiosemicarbazide (CAS 79-19-6). HazComFast. [Link]

• Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química. [Link]

• THIOSEMICARBAZIDE FOR SYNTHESIS. Loba Chemie. [Link]

• THIOSEMICARBAZIDE (FOR SYNTHESIS). Suvchem Laboratory Chemicals. [Link]

• Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. MDPI. [Link]

• (PDF) Recent Patents on Thiazole Derivatives Endowed with Antitumor Activity. ResearchGate. [Link]

• Synthesis of 1,3,4-thiadiazoles. Organic Chemistry Portal. [Link]

• Thiadiazoles and Their Properties. ISRES Publishing. [Link]

• Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. ResearchGate. [Link]

• Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. PubMed. [Link]

• CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. Acta Poloniae Pharmaceutica. [Link]

• Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. Brieflands. [Link]

• Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazol. MDPI. [Link]

• Synthesis of 2-Amino-5-aryl-1,3,4-thiadiazolopeptides as Potent Antitubercular Agents. ResearchGate. [Link]

• Synthesis, characterization and cyclization reactions of some new bisthiosemicarbazones. Taylor & Francis Online. [Link]

• Scalable Synthesis of Thiazole Peptide Macrocycles. Thieme Chemistry. [Link]

• Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. PubMed. [Link]

• 2-AMINO-5-CYCLOPROPYL-1,3,4-THIADIAZOLE. XIAMEN EQUATION CHEMICAL CO.,LTD. [Link]

• Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors | MDPI [mdpi.com]
• 7. Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 10. hazcomfast.com [hazcomfast.com]
• 11. lobachemie.com [lobachemie.com]
• 12. westliberty.edu [westliberty.edu]
• 13. THIOSEMICARBAZIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Notes & Optimization

Improving yield of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine synthesis

Technical Support Center: Synthesis of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine

Ticket ID: #TDA-CYC-004 Subject: Yield Optimization & Process Stability for 1,2,5-Thiadiazole Cyclization Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The Weinstock Protocol

The synthesis of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine relies heavily on the Weinstock Ring Closure , a reaction between an

-amino precursor (amidine or nitrile) and a sulfur halide ( or ).

While theoretically straightforward, this reaction is notorious for two failure modes:

• Sulfur Polymerization: Formation of intractable "black tar" due to excess sulfur monochloride or improper solvent polarity.

• Cyclopropyl Ring Opening: The cyclopropyl moiety acts as a "sigma-aromatic" ring that is highly sensitive to the acidic byproducts (HCl) generated during cyclization, leading to ring-opened impurities (chlorinated alkyl chains).

This guide addresses the Direct Cyclization route (via 2-amino-2-cyclopropylacetamidine), as this offers the highest theoretical atom economy and throughput.

Process Visualization

The following diagram outlines the critical decision pathways for the synthesis.

Figure 1: Critical Control Points in the Weinstock Cyclization. The Diamond node represents the pivotal decision point based on HPLC data.

Critical Control Points (The "Why")

To improve yield, you must control the competition between ring closure (kinetic product) and polymerization/decomposition (thermodynamic sinks).

Parameter	Specification	Scientific Rationale
Water Content	(KF)	Critical. hydrolyzes instantly to form , , and elemental sulfur. Water kills the reagent stoichiometry and generates excess acid, which attacks the cyclopropyl ring.
Temperature	to	The cyclization is exothermic. Temperatures during addition promote the opening of the cyclopropyl ring (via HCl-mediated cleavage).
Reagent Stoichiometry	equiv.	While theory dictates 1-2 equivalents, the Weinstock method often requires excess to drive the reaction to completion. However, equiv leads to difficult purification (sulfur sludge).
Solvent Choice	DMF or Acetonitrile	DMF is preferred for solubility of the amidine salt. However, DMF can react with (Vilsmeier-Haack type side reactions) if the temperature is uncontrolled.

Troubleshooting Guide

Scenario A: "The reaction turned into a black, viscous tar."

Diagnosis: Sulfur Polymerization. This occurs when excess sulfur monochloride (

) decomposes or when the solvent "cracks" under thermal stress.

• Immediate Fix:

  • Do not attempt to filter the tar directly.

  • Quench the reaction mixture into a biphasic system: Ice-Water / Ethyl Acetate .

  • Add a reducing agent: Sodium Metabisulfite (

    ) or Sodium Sulfite to the aqueous layer during quench. This reduces sticky sulfur polymers into water-soluble thiosulfates.

• Protocol Adjustment:

  • Switch from

    to (Sulfur Dichloride) . is more reactive and "cleaner" for thiadiazole formation, producing less elemental sulfur byproduct.

  • Note:

    must be freshly distilled or stabilized; aged disproportionates back into .

Scenario B: "Yield is low (<30%), and NMR shows alkyl chains."

Diagnosis: Cyclopropyl Ring Opening. The cyclopropyl group is acid-sensitive. The reaction generates 2 moles of HCl for every mole of product. If this HCl accumulates in a non-buffered medium, it will cleave the cyclopropane ring.

• Immediate Fix:

  • Check the crude NMR for signals around

    3.5-4.0 ppm (chlorinated alkyl chains) and loss of the characteristic cyclopropyl multiplets ( 0.8-1.2 ppm).

• Protocol Adjustment:

  • Use the Amidine Hydrochloride Salt: Ensure you are starting with the salt, but add a non-nucleophilic base (e.g., Pyridine or 2,6-Lutidine) to buffer the excess HCl generated during the S-N bond formation.

  • Caution: Do not use strong bases (NaOH/TEA) during the S-Cl addition, as they will destroy the sulfur halide reagent.

Scenario C: "Product is stuck in the aqueous phase."

Diagnosis: Amphoteric Solubility. The 3-amino-1,2,5-thiadiazole core is weakly basic, but the presence of the cyclopropyl group adds lipophilicity. However, in strong acid (quenching), it remains protonated.

• Protocol Adjustment:

  • After quenching, adjust the pH of the aqueous layer to pH 8.0 - 9.0 using saturated

    .

  • Use Continuous Liquid-Liquid Extraction (e.g., with Dichloromethane) rather than simple separatory funnel extraction. These compounds often have poor partition coefficients (

    ).

Frequently Asked Questions (FAQs)

Q1: Can I use the Nitrile (2-amino-2-cyclopropylacetonitrile) instead of the Amidine? A: Yes, but the kinetics are slower. The Nitrile route typically requires higher temperatures to initiate the ring closure, which endangers the cyclopropyl group. If you must use the nitrile, consider the "Stepwise" Route :

• Nitrile +

  3-Chloro-4-cyclopropyl-1,2,5-thiadiazole .

• Isolate the Chloro-intermediate (much more stable).

• Aminate with aqueous Ammonia/Methanol at pressure. This two-step process often yields higher overall purity despite the extra step.

Q2: Why does my product turn red/brown upon drying? A: This indicates trace sulfur or selenium contamination (if

was used in related steps). It is often an oxidative instability of the amine.

• Solution: Recrystallize the final product as the Hydrochloride Salt . Dissolve the free base in Ethanol, add 1.0 equiv of HCl in Dioxane, and precipitate with Ether. The salt is shelf-stable and white.

Q3: Is Graphviz/DOT required for my lab notebook? A: No, the diagram above is for process logic. However, mapping your specific impurity profile (Retention Time vs. Reagent Equiv) is highly recommended for DOE (Design of Experiments).

References

• Weinstock, L. M. , Davis, P., Mulvey, D. M., & Tull, R. J. (1967). "1,2,5-Thiadiazoles.[1][2][3][4][5][6][7] I. Syntheses and Reactions of 1,2,5-Thiadiazole-3-carboxylic Acid and Its Derivatives." The Journal of Organic Chemistry. Link

• Weinstock, L. M. (1969).[3] "Process for preparing 1,2,5-thiadiazoles." U.S. Patent No.[3][7] 3,440,246.[3] Washington, DC: U.S. Patent and Trademark Office. Link

• BenchChem . (2025).[8] "Technical Support Center: Purification of 1,3,4-thiadiazol-2-amine Derivatives." (Adapted for 1,2,5-isomers).[1][2][3][4][6] Link

• PubChem . (2025). "Compound Summary: 4-cyclopropyl-1,2,5-thiadiazol-3-amine." National Library of Medicine. Link

Sources

• 1. ?Synthesis of 1,2,5-Thiadiazole_Chemicalbook [chemicalbook.com]
• 2. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds [mdpi.com]
• 3. US3440246A - Process for preparing 1,2,5-thiadiazoles - Google Patents [patents.google.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. PubChemLite - 4-cyclopropyl-1,2,5-thiadiazol-3-amine (C5H7N3S) [pubchemlite.lcsb.uni.lu]
• 6. researchgate.net [researchgate.net]
• 7. US3657237A - Process for making 1 2 5-thiadiazoles in the sinister configuration - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]

Solubility issues with 4-Cyclopropyl-1,2,5-thiadiazol-3-amine in DMSO

Answering your request, here is a technical support center with troubleshooting guides and FAQs about .

Technical Support Center: 4-Cyclopropyl-1,2,5-thiadiazol-3-amine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support resource for 4-Cyclopropyl-1,2,5-thiadiazol-3-amine. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding its solubility in Dimethyl Sulfoxide (DMSO). As Senior Application Scientists, we have designed this center to address the practical challenges encountered during experimental work, grounding our advice in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving 4-Cyclopropyl-1,2,5-thiadiazol-3-amine in DMSO. What are the most common reasons for this?

A1: Initial solubility challenges with 4-Cyclopropyl-1,2,5-thiadiazol-3-amine, a moderately lipophilic molecule (Predicted XlogP: 0.6), often stem from several critical factors related to solvent quality and handling.[1]

• Solvent Purity and Water Content: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2][3] This absorbed water can significantly decrease the solubility of many organic compounds.[2][3][4] The non-ideal mixing of water and DMSO makes it more difficult for the solvent to form the necessary "cavity" to accommodate the solute molecules.[3] It is imperative to use anhydrous, high-purity DMSO (≥99.9%) from a freshly opened or properly stored bottle.[5]

• Compound Characteristics: While DMSO is a powerful universal solvent, every compound has a finite solubility limit.[6][7] You may be attempting to create a solution that is above the thermodynamic saturation point of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine in DMSO.

• Insufficient Mechanical Agitation: The compound may simply need more energy to overcome the crystal lattice energy and fully dissolve. Insufficient vortexing or mixing can leave microscopic particles undissolved, which can act as seeds for later precipitation.

Q2: My DMSO stock solution of 4-Cyclopropyl-1,2,5-thiadiazol-3-amine was clear initially, but now I see crystals. Why did it precipitate, and how can I fix it?

A2: This is a common and frustrating issue known as delayed precipitation. The primary causes are solution instability and changes in storage conditions.

• Cause 1: Water Absorption During Storage: As mentioned, DMSO readily absorbs water.[2] If the vial is not sealed tightly or is opened frequently in a humid environment, the water content in your DMSO stock will increase over time, reducing the compound's solubility and causing it to precipitate.[2][3]

• Cause 2: Freeze-Thaw Cycles: Repeatedly freezing and thawing DMSO stock solutions is a major contributor to compound precipitation.[3][8] This is synergistically enhanced by the presence of absorbed water.[3][4] The process can provide the energy needed to overcome the kinetic barrier of crystallization, allowing the compound to fall out of what may have been a supersaturated solution.[2]

• Cause 3: Supersaturation: You may have initially created a supersaturated solution, which is thermodynamically unstable but kinetically stable for a period.[2] Over time, or with disturbances like freeze-thaw cycles, the compound will crystallize to reach its true, lower-energy thermodynamic solubility limit.[2][4]

Solutions:

• Re-dissolving: Gentle warming (30-40°C) and/or bath sonication can often redissolve the precipitate.[3][4][9][10] However, you must first confirm that 4-Cyclopropyl-1,2,5-thiadiazol-3-amine is stable under these conditions to avoid degradation.

• Prevention: The best strategy is prevention. Prepare stock solutions in anhydrous DMSO and immediately aliquot them into smaller, single-use volumes in tightly sealed vials (e.g., glass vials with PTFE-lined caps).[9] Store these aliquots at -20°C or -80°C to minimize degradation and water absorption.[9]

Troubleshooting Workflows & Protocols

Protocol 1: Standard Method for Preparing a 10 mM Stock Solution

This protocol outlines the standard procedure for dissolving 4-Cyclopropyl-1,2,5-thiadiazol-3-amine in DMSO. The molecular weight of this compound (Formula: C₅H₇N₃S) is approximately 141.19 g/mol .

Materials:

• 4-Cyclopropyl-1,2,5-thiadiazol-3-amine powder

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Sterile, amber glass vial with a PTFE-lined screw cap

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculation: To prepare 1 mL of a 10 mM stock solution, you will need 1.41 mg of the compound.

  • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

  • Mass = 0.010 mol/L * 0.001 L * 141.19 g/mol * 1000 = 1.4119 mg

• Weighing: Carefully weigh 1.41 mg of the compound and transfer it into the sterile glass vial. It is advisable to do this in a chemical fume hood.[10][11]

• Solvent Addition: Add 1 mL of anhydrous DMSO to the vial.

• Dissolution: Secure the cap tightly and vortex the solution vigorously for 1-2 minutes.

• Visual Inspection: Hold the vial against a light source to visually confirm that all solid particles have dissolved and the solution is clear. If particulates remain, proceed to Protocol 2.[9][11]

• Storage: If not for immediate use, aliquot the stock solution into single-use volumes and store at -20°C or -80°C.[12]

Protocol 2: Enhanced Dissolution Using Heat and Sonication

Use this protocol only if the standard method fails and after verifying the thermal stability of the compound.

Procedure:

• Initial Steps: Follow steps 1-4 from Protocol 1.

• Heating (Optional): Place the vial in a water bath or heating block set to a gentle temperature, typically 30-40°C, for 10-15 minutes.[9][10] Do not exceed 50°C to minimize the risk of degradation.[12] Vortex the vial intermittently during heating.

• Sonication: If solids persist, place the sealed vial in a bath sonicator for 5-15 minutes.[4][9][13] A bath sonicator is preferred over a probe sonicator to avoid localized overheating.[9] The ultrasonic energy helps to break down compound aggregates and accelerate dissolution.[9][13]

• Final Inspection: Allow the solution to return to room temperature and visually inspect for clarity.

• Storage: Store as described in Protocol 1.

Troubleshooting Flowchart: Dissolving 4-Cyclopropyl-1,2,5-thiadiazol-3-amine

Caption: A step-by-step workflow for dissolving the target compound in DMSO.

Advanced Topics & Scientific Principles

Q3: My compound is soluble in 100% DMSO, but it precipitates when I dilute it into my aqueous cell culture media. How do I prevent this?

A3: This phenomenon, often called "solvent shock" or "crashing out," occurs because 4-Cyclopropyl-1,2,5-thiadiazol-3-amine is significantly less soluble in aqueous solutions than in pure DMSO.[9][14][15] When the concentrated DMSO stock is rapidly introduced to the aqueous medium, the local concentration of the compound exceeds its solubility limit in the mixed solvent system, causing it to precipitate.[15]

Mitigation Strategies:

Strategy	Description	Key Considerations
Reduce Final Concentration	The simplest approach is to lower the final working concentration of the compound in your assay to a level below its aqueous solubility limit.[15]	This may not be feasible if a high concentration is required for the desired biological effect.
Step-wise Dilution	Instead of adding the 100% DMSO stock directly to the media, perform intermediate dilutions in DMSO first. Then, add the final, most dilute DMSO solution to the aqueous buffer.[5]	This allows for a more gradual change in solvent polarity.
Slow Addition & Mixing	Add the DMSO stock solution drop-wise to the aqueous medium while gently vortexing or swirling.[10][16] This prevents localized high concentrations of the compound.	Ensure the mixing is thorough to rapidly disperse the compound.
Control Final DMSO %	Keep the final concentration of DMSO in your cell culture medium as low as possible, ideally ≤0.1%, and generally not exceeding 0.5%.[9][10][16] While some robust cell lines can tolerate up to 1%, high concentrations of DMSO can be cytotoxic or cause off-target effects.[9][14][16]	Always include a vehicle control (media + same final % of DMSO) in your experiments to account for any solvent effects.[5]

Factors Affecting Compound Solubility in DMSO

The relationship between a compound, DMSO, and contaminants like water is governed by fundamental chemical principles. Understanding these can empower more effective troubleshooting.

Caption: Core factors that determine the success of preparing a stable stock solution.

The stability of your stock solution is a dynamic equilibrium. The high purity of anhydrous DMSO favors dissolution. However, factors like water absorption and freeze-thaw cycles push the equilibrium towards precipitation, especially for solutions that are near or above their saturation point.[2][3][8] By controlling these variables—using high-purity reagents, employing proper storage techniques, and avoiding repeated freeze-thaw cycles—you can significantly improve the reliability and reproducibility of your experiments.

References

• The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO - Ziath. (n.d.). Ziath. Retrieved February 21, 2026, from [Link]

• Oldenburg, K., Pooler, D., Scudder, K., Lipinski, C., & Kelly, M. (2005). High throughput sonication: evaluation for compound solubilization. Combinatorial chemistry & high throughput screening, 8(6), 499–512. [Link]

• Improved Remdesivir Solubility by Sonication. (2020, April 21). Hielscher Ultrasonics. Retrieved February 21, 2026, from [Link]

• Various Authors. (2023, January 16). What is the solubility of DMSO in water? Quora. Retrieved February 21, 2026, from [Link]

• Cheng, E. C., Lee, C., & Gates, P. J. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of biomolecular screening, 14(6), 652–663. [Link]

• Samples in DMSO: What an end user needs to know. (n.d.). Ziath. Retrieved February 21, 2026, from [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. (2019, March 4). Emulate Bio. Retrieved February 21, 2026, from [Link]

• Various Authors. (2014, October 23). Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? ResearchGate. Retrieved February 21, 2026, from [Link]

• Various Authors. (2015, February 5). How do I avoid precipitation of DMSO soluble compounds in water based culture media? ResearchGate. Retrieved February 21, 2026, from [Link]

• Various Authors. (2018, April 25). How to make a stock solution of a substance in DMSO. Quora. Retrieved February 21, 2026, from [Link]

• Kozikowski, A. P., et al. (2012). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 3(11), 943-947. [Link]

• Kozikowski, B. A., et al. (2008). Stability of screening compounds in wet DMSO. Journal of biomolecular screening, 13(10), 995-1003. [Link]

• The role of a mixture of DMSO : water in the crystallization of α-lactose monohydrate (α-LM) single crystals with desired morphology. (n.d.). CrystEngComm (RSC Publishing). Retrieved February 21, 2026, from [Link]

• Popa-Burke, I., & Russell, J. (2014). Compound precipitation in high-concentration DMSO solutions. Journal of biomolecular screening, 19(9), 1302–1308. [Link]

• Various Authors. (2016, January 14). How do I make a stock solution of a substance in DMSO? ResearchGate. Retrieved February 21, 2026, from [Link]

• Various Authors. (2014, November 26). How long can a compound be stable in DMSO for? ResearchGate. Retrieved February 21, 2026, from [Link]

• The effect of room-temperature storage on the stability of compounds in DMSO. (2003). Journal of biomolecular screening, 8(2), 205-209. [Link]

• 4-cyclopropyl-1,3-thiazol-2-amine (324579-90-0). (n.d.). Chemchart. Retrieved February 21, 2026, from [Link]

• 4-cyclopropyl-1,2,5-thiadiazol-3-amine. (n.d.). PubChemLite. Retrieved February 21, 2026, from [Link]

Sources

• 1. PubChemLite - 4-cyclopropyl-1,2,5-thiadiazol-3-amine (C5H7N3S) [pubchemlite.lcsb.uni.lu]
• 2. ziath.com [ziath.com]
• 3. High throughput sonication: evaluation for compound solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ziath.com [ziath.com]
• 5. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 6. quora.com [quora.com]
• 7. researchgate.net [researchgate.net]
• 8. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. emulatebio.com [emulatebio.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 16. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions in thiadiazole ring closure

A Guide to Minimizing Side Reactions in Thiadiazole Ring Closure

Welcome to the technical support center for thiadiazole synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of constructing the thiadiazole core. We understand that while the synthesis of this valuable heterocycle is well-established, achieving high purity and yield can be challenging due to competitive side reactions.

This document moves beyond simple protocols to provide in-depth troubleshooting advice in a practical, question-and-answer format. We will explore the causality behind common experimental pitfalls and offer validated strategies to ensure your synthesis proceeds cleanly and efficiently.

Part 1: General Troubleshooting Principles

Before diving into method-specific issues, let's address some universal principles that can significantly reduce the formation of byproducts in nearly any thiadiazole ring closure.

Question: My reaction is giving me a complex mixture of products. Where do I even begin to troubleshoot?

This is a common frustration. A multi-product outcome usually points to issues with one of the following: reaction conditions, reagent purity, or atmospheric control. We recommend a systematic approach to diagnose the problem.

Here is a logical workflow for troubleshooting a problematic thiadiazole synthesis:

Caption: General troubleshooting workflow for thiadiazole synthesis.

• Purity of Starting Materials: Never assume the purity of your starting materials, especially acyl hydrazides, thiosemicarbazides, or thioamides. They can degrade on storage. Always verify their identity and purity by NMR or LC-MS before use. Impurities can act as catalysts for side reactions or participate in unwanted pathways.

• Stoichiometry: For reactions involving a dehydrative cyclization (e.g., using an acid or a coupling agent), precise stoichiometry is critical. An excess of the dehydrating agent can often lead to the formation of undesired dimers or oligomers.

• Temperature Control: Many thiadiazole cyclizations are exothermic. A common error is to run the reaction at too high a temperature, which can favor the formation of more thermodynamically stable, but undesired, byproducts like oxadiazoles or triazoles. Start your optimization at a lower temperature (e.g., 0 °C or even -15 °C) and slowly warm the reaction, monitoring by TLC or LC-MS.

• Atmosphere: Oxidative cyclization methods are, by definition, sensitive to the atmosphere. Conversely, if your reagents are sensitive to oxidation, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent the formation of oxidative side products.

Part 2: Method-Specific Troubleshooting & FAQs

Synthesis from Thiosemicarbazides/Thiocarbohydrazides

This is one of the most common routes to 1,3,4-thiadiazoles and 1,2,4-triazole-thiols, which are often isomeric side products.

Question: I am trying to synthesize a 2-amino-1,3,4-thiadiazole from a thiosemicarbazide and an acid, but I am getting a significant amount of a 1,2,4-triazole-3-thiol byproduct. How can I favor the thiadiazole?

This is a classic regioselectivity problem governed by the site of initial nucleophilic attack and the subsequent cyclization/dehydration step. The formation of the triazole thiol is often favored under basic conditions or at higher temperatures.

The Chemistry:

• Desired Pathway (Thiadiazole): The sulfur of the thiosemicarbazide attacks the electrophilic carbonyl carbon of the acid (or its activated form). Subsequent cyclization and dehydration yield the 2-amino-1,3,4-thiadiazole. This is generally favored under strong acidic, dehydrating conditions.

• Side Reaction (Triazole): The terminal nitrogen (N4) of the thiosemicarbazide attacks the carbonyl carbon. This pathway leads to the 1,2,4-triazole-3-thiol.

Caption: Competing pathways for thiadiazole vs. triazole formation.

Troubleshooting Strategies:

Strategy	Rationale	Example Protocol
Use a Strong Dehydrating Acid	Strong acids like concentrated sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA) act as both catalyst and dehydrating agent, strongly favoring the S-attack pathway required for the thiadiazole ring.	1. Cool conc. H₂SO₄ to 0 °C. 2. Slowly add the thiosemicarbazide and the carboxylic acid. 3. Stir at 0-10 °C for 2-4 hours, then allow to warm to room temp overnight. 4. Quench by pouring onto crushed ice.
Use Phosphorus Oxychloride (POCl₃)	POCl₃ is an excellent dehydrating agent that works under milder, often neutral, conditions compared to H₂SO₄, which can prevent degradation of sensitive functional groups.	1. Suspend thiosemicarbazide and acid in POCl₃. 2. Gently reflux for 1-2 hours. 3. Cool and carefully quench with water/ice.
Avoid Basic Conditions	Bases (e.g., NaOH, K₂CO₃) deprotonate the nitrogen atoms, increasing their nucleophilicity and strongly favoring the N-attack pathway that leads to the triazole.	If your substrate requires basic conditions for solubility, consider a different synthetic route.

Oxidative Cyclization of Thioacylhydrazones

This method is popular for synthesizing 2,5-disubstituted-1,3,4-thiadiazoles. The primary challenge here is controlling the oxidation to prevent over-oxidation or other side reactions.

Question: My oxidative cyclization using iron(III) chloride is giving a low yield and a dark, tarry mixture. What is happening?

This is a classic sign of over-oxidation or radical side reactions. Iron(III) chloride (FeCl₃), while effective, can be too harsh for substrates with sensitive functional groups (e.g., phenols, anilines, or other easily oxidized moieties).

Troubleshooting Strategies:

• Switch to a Milder Oxidant: The choice of oxidant is the most critical parameter in these reactions.

Oxidant	Advantages	Disadvantages
Iron(III) Chloride (FeCl₃)	Inexpensive, powerful.	Often too harsh, can cause charring.
Potassium Ferricyanide (K₃[Fe(CN)₆])	Milder, works well in basic conditions.	Can be less effective for electron-poor substrates.
Iodine (I₂) in base	Mild, good for a range of substrates.	Stoichiometry can be tricky; excess can lead to iodination.
Di(acetoxy)iodobenzene (DIB/BAIB)	Very mild, high yielding, clean reactions.	More expensive.

• Control Stoichiometry and Addition: Instead of adding the oxidant all at once, add it portion-wise or as a solution via a syringe pump. This keeps the concentration of the oxidant low at any given moment, minimizing over-oxidation. Monitor the reaction by TLC to determine when the starting material is consumed, and avoid adding a large excess.

• Lower the Temperature: Perform the oxidation at 0 °C or room temperature instead of reflux. This slows down the rate of competing decomposition pathways.

Recommended Protocol for a Cleaner Oxidative Cyclization:

This protocol uses a milder oxidant to improve yield and purity.

• Preparation: Dissolve the thioacylhydrazone (1.0 eq) in a suitable solvent like ethanol or dichloromethane at room temperature.

• Oxidant Addition: In a separate flask, dissolve di(acetoxy)iodobenzene (BAIB) (1.1 eq) in the same solvent.

• Reaction: Add the BAIB solution dropwise to the thioacylhydrazone solution over 30 minutes.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC. The reaction is often complete within 1-3 hours.

• Workup: Once the starting material is consumed, filter the reaction mixture (if needed) and concentrate it under reduced pressure. The crude product is often significantly cleaner than when using harsher oxidants.

Part 3: References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (A foundational textbook covering general principles of heterocyclic synthesis).

• Polshettiwar, V., & Varma, R. S. (2008). Greener and expeditious synthesis of 1,2,4-triazolo[4,3-a]pyrimidines. Tetrahedron Letters, 49(48), 6989-6992. [Link]

• Katritzky, A. R., & Rees, C. W. (Eds.). (1984). Comprehensive Heterocyclic Chemistry. Pergamon Press. (Provides extensive detail on classical synthetic methods).

• El-Sayed, R., & Al-Ghamdi, A. M. (2018). Synthesis, characterization, and antimicrobial activity of new 1,3,4-thiadiazole derivatives. Journal of Chemistry, 2018, 1-9. [Link]

• Husain, A., & Ajmal, M. (2009). Synthesis of novel 1,3,4-thiadiazole derivatives and their biological properties. Acta Poloniae Pharmaceutica-Drug Research, 66(2), 137-142. (This article often discusses the use and challenges of FeCl3). [Link]

• Akbar, M. R., & Riaz, M. (2017). A facile and efficient synthesis of 2,5-disubstituted 1,3,4-thiadiazoles using hypervalent iodine(III) reagent. Journal of the Chemical Society of Pakistan, 39(5), 785-790. (This paper specifically highlights the advantages of using hypervalent iodine reagents). [Link]

Technical Support Center: Resolving Regioisomer Formation in Thiadiazole Synthesis

Welcome to the Technical Support Center for Thiadiazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with regioisomer formation during the synthesis of thiadiazole derivatives. As a five-membered heterocyclic compound with diverse applications in medicinal chemistry, the precise control of substituent placement on the thiadiazole ring is paramount.[1][2][3] This resource provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help you achieve the desired regioselectivity in your reactions.

The Challenge of Regioisomerism in Thiadiazole Synthesis

Thiadiazoles exist as several isomers, with 1,2,4-thiadiazoles and 1,3,4-thiadiazoles being of significant interest in drug discovery.[1][4] The formation of undesired regioisomers during synthesis can lead to purification difficulties, reduced yields of the target molecule, and complications in structure-activity relationship (SAR) studies. Understanding and controlling the factors that govern regioselectivity is therefore a critical aspect of thiadiazole chemistry.

This guide will focus on common synthetic routes and the specific challenges they present in terms of regiocontrol.

I. Synthesis of 1,3,4-Thiadiazoles: Troubleshooting & FAQs

The synthesis of 1,3,4-thiadiazoles often involves the cyclization of thiosemicarbazide or its derivatives.[5][6][7] While seemingly straightforward, this method can lead to mixtures of products if not carefully controlled.

FAQ: Why am I getting a mixture of 2,5-disubstituted and 2-amino-1,3,4-thiadiazole derivatives?

This is a common issue that often arises from the choice of cyclizing agent and reaction conditions. The reaction of a thiosemicarbazide with a carboxylic acid can proceed through different pathways, leading to either the desired 2,5-disubstituted product or a 2-amino-substituted regioisomer.[5]

Causality: The key lies in the initial nucleophilic attack. The nitrogen of the thiosemicarbazide can attack the carbonyl carbon of the carboxylic acid, or the sulfur can be involved in the cyclization process. The chosen reagent and conditions will favor one pathway over the other.

Troubleshooting Guide: Directing the Cyclization of Thiosemicarbazides

Issue	Potential Cause	Recommended Solution
Formation of 2-amino-1,3,4-thiadiazole impurity	Use of strong dehydrating agents like POCl₃ or PPA without careful temperature control.	Switch to a milder cyclizing agent. For instance, using EDC·HCl in DMSO has been shown to favor the formation of 2-amino-1,3,4-oxadiazoles, while p-TsCl in a polar solvent like NMP promotes the formation of 2-amino-1,3,4-thiadiazoles with high regioselectivity.[8]
Low yield of the desired 2,5-disubstituted-1,3,4-thiadiazole	Inefficient cyclization or side reactions.	An acid-catalyzed cyclization of alkyl 2-(methylthio)-2-thioxoacetates with acyl hydrazides has been reported to be highly regioselective for 2,5-disubstituted-1,3,4-thiadiazoles.[9][10][11][12][13] The reaction is facilitated by p-TSA and AcOH under metal-free conditions.[9][10][11][12]
Reaction stalling or incomplete conversion	Insufficient activation of the carboxylic acid or thiosemicarbazide.	Consider using a polyphosphate ester (PPE) as a one-pot reagent for the reaction between a carboxylic acid and thiosemicarbazide.[14] This method avoids the use of harsh and toxic additives like POCl₃.[14]

Experimental Protocol: Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles

This protocol is adapted from a reported acid-catalyzed regioselective cyclization.[10]

• To a solution of alkyl 2-(methylthio)-2-thioxoacetate (1.0 mmol, 1 equiv) and acyl hydrazide (1.0 mmol, 1 equiv) in water (2 mL), add p-toluenesulfonic acid (p-TSA) (0.1 mmol, 0.1 equiv).

• Stir the reaction mixture magnetically at 80 °C for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the reaction mixture with ethyl acetate and distilled water.

• Separate the organic and aqueous layers.

• Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography to yield the desired 2,5-disubstituted-1,3,4-thiadiazole.

Visualizing the Mechanistic Choice

The following diagram illustrates the divergent pathways in the acid-catalyzed cyclization, leading to either a thiadiazole or an oxadiazole, depending on the solvent system.

Caption: Solvent-dependent regioselective cyclization.

II. Synthesis of 1,2,4-Thiadiazoles: Navigating Regioisomeric Pitfalls

The synthesis of 1,2,4-thiadiazoles often involves the oxidative dimerization of thioamides or the reaction of thioamides with various reagents.[15][16][17] Controlling the substitution pattern at the C3 and C5 positions is a key challenge.

FAQ: How can I control the formation of 3,5-disubstituted versus 3-substituted-5-amino-1,2,4-thiadiazoles?

The final substitution pattern is highly dependent on the starting materials and the reaction mechanism.

Causality: The regioselectivity is governed by the nature of the nucleophilic and electrophilic partners in the cyclization step. For instance, in the oxidative dimerization of thioamides, two identical thioamide molecules react to form a symmetrical 3,5-disubstituted-1,2,4-thiadiazole.[15] To obtain unsymmetrically substituted or amino-substituted derivatives, different strategies are required.

Troubleshooting Guide: Achieving Specific Substitution Patterns in 1,2,4-Thiadiazoles

Desired Product	Common Issue	Recommended Approach
Symmetrically 3,5-disubstituted-1,2,4-thiadiazole	Low yields, formation of byproducts.	Oxidative dimerization of thioamides using an iodine catalyst with molecular oxygen as the oxidant in water is an environmentally friendly and efficient method.[17] A one-pot, two-step synthesis from primary amides using Lawesson's reagent and TBHP under solvent-free conditions is another green and high-yielding approach.[16]
Unsymmetrically 3,5-disubstituted-1,2,4-thiadiazole	Difficulty in achieving cross-coupling of different thioamides.	A one-pot chemoselective synthesis involving the sequential intermolecular addition of thioamides to nitriles in the presence of AlCl₃, followed by intramolecular oxidative N–S coupling mediated by molecular iodine, has been developed for 3-alkyl-5-aryl-1,2,4-thiadiazoles.[15]
3-Substituted-5-amino-1,2,4-thiadiazole	Formation of other regioisomers or side products.	An efficient, metal-free synthesis involves the oxidative intramolecular formation of an S–N bond in imidoyl thioureas, mediated by phenyliodine(iii) bis(trifluoroacetate) (PIFA).[18] This method offers a broad substrate scope and very short reaction times.[18]

Experimental Workflow: Iodine-Catalyzed Oxidative Dimerization of Thioamides

This workflow outlines a general procedure for the synthesis of symmetrical 3,5-diaryl-1,2,4-thiadiazoles.[17]

Caption: Green synthesis of 1,2,4-thiadiazoles.

III. The Role of Steric and Electronic Effects in Regiocontrol

Beyond the choice of reagents and reaction conditions, the inherent electronic and steric properties of the substituents on your starting materials play a crucial role in directing the regiochemical outcome.[19]

FAQ: How do electron-donating and electron-withdrawing groups on my starting materials affect regioisomer formation?

Causality: Electronic effects can significantly influence the nucleophilicity and electrophilicity of different atoms within the reacting molecules, thereby favoring one reaction pathway over another.

• Electron-donating groups (EDGs) on a nucleophilic component will increase its reactivity and may enhance the rate of the desired reaction.

• Electron-withdrawing groups (EWGs) on an electrophilic component will make it more susceptible to nucleophilic attack.

In the context of thiadiazole synthesis, the electronic nature of the substituents can influence which nitrogen or sulfur atom acts as the primary nucleophile, thus determining the final arrangement of atoms in the heterocyclic ring.

FAQ: Can I use steric hindrance to my advantage to control regioselectivity?

Yes, steric hindrance can be a powerful tool for controlling regioselectivity.[19]

Causality: Bulky substituents can physically block certain reaction sites, forcing the reaction to proceed at a less sterically hindered position. This principle can be exploited to favor the formation of a specific regioisomer. For example, in reactions where two sites are electronically similar, a bulky group can be used to direct the reaction to the more accessible site.

IV. Advanced Strategies for Regiocontrol

For particularly challenging syntheses, more advanced strategies may be necessary.

Chemoenzymatic Synthesis

The use of enzymes as catalysts in organic synthesis is a growing field. Vanadium-dependent haloperoxidases have been shown to be effective biocatalysts for the oxidative dimerization of thioamides to form 1,2,4-thiadiazoles with excellent chemoselectivity.[20][21] This approach can offer high selectivity under mild reaction conditions.[20]

Computational Chemistry

In silico methods, such as Density Functional Theory (DFT) calculations, can be employed to predict the most likely reaction pathways and the relative stabilities of different regioisomeric products.[19] These computational studies can provide valuable insights to guide your experimental design and help you choose the most promising reaction conditions to achieve the desired regioselectivity.

Conclusion

Controlling regioisomer formation in thiadiazole synthesis is a multifaceted challenge that requires a deep understanding of reaction mechanisms, the influence of reaction conditions, and the inherent properties of the starting materials. By carefully considering the factors outlined in this guide and utilizing the provided troubleshooting strategies and experimental protocols, researchers can significantly improve their ability to synthesize the desired thiadiazole regioisomer with high purity and yield.

References

• Sadashiva, et al. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates and Alkyl 2-Amino-2-thioxoacetates. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio). Organic Chemistry Portal. [Link]

• Sadashiva, et al. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates and Alkyl 2-Amino-2-thioxoacetates. ACS Publications. [Link]

• Yang, S.-J., et al. (2013). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry. [Link]

• Sadashiva, et al. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio). R Discovery. [Link]

• Sadashiva, et al. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates and Alkyl 2-Amino-2-thioxoacetates. PubMed. [Link]

• Chen, et al. (2020). Synthesis, Properties, and Biological Applications of 1,2,4-Thiadiazoles. IntechOpen. [Link]

• Antony, M. P., et al. (2024). Synthesis of 3,5-Disubstituted-1,2,4-thiadiazoles via NaH–DMF-Promoted Dehydrogenative Intramolecular N–S Bond Formation. The Journal of Organic Chemistry. [Link]

• Patil, S. B., et al. (2024). A chromatography-free one-pot, two-step synthesis of 1,2,4-thiadiazoles from primary amides via thiolation and oxidative dimerization under solvent-free conditions: a greener approach. Scientific Reports. [Link]

• Zhao, et al. (2014). Green synthesis of 1,2,4-thiadizoles from thioamides in water using molecular oxygen as an oxidant. Chinese Chemical Letters. [Link]

• Dodds, J. N., et al. (2022). Intermolecular 1,2,4-Thiadiazole Synthesis Enabled by Enzymatic Halide Recycling with Vanadium-Dependent Haloperoxidases. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-thiadiazoles. Organic Chemistry Portal. [Link]

• Khan, I., et al. (2022). Green Chemistry in Organic Synthesis: Recent Update on Green Catalytic Approaches in Synthesis of 1,2,4-Thiadiazoles. Molecules. [Link]

• Al-Talib, M., et al. (2001). Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid. Molecules. [Link]

• El-Sayed, R., et al. (2021). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules. [Link]

• El-Gazzar, M. G., et al. (2023). Rationale design and synthesis of new apoptotic thiadiazole derivatives targeting VEGFR-2: computational and in vitro studies. RSC Advances. [Link]

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Reference Data & Comparative Studies

Technical Comparison Guide: HPLC Retention Strategies for 4-Cyclopropyl-1,2,5-thiadiazol-3-amine

Part 1: Executive Summary & Physicochemical Profile

The Analytical Challenge

4-Cyclopropyl-1,2,5-thiadiazol-3-amine (CAS: 133322-48-2 / Analogous to 324579-90-0 isomer) represents a distinct challenge in Reverse Phase HPLC (RP-HPLC). It occupies a "chemical twilight zone": it possesses a polar, electron-deficient heterocyclic core (1,2,5-thiadiazole) that promotes water solubility, yet it carries a cyclopropyl moiety that introduces significant steric bulk and moderate lipophilicity.

Unlike its phenyl-substituted analogs, which retain easily on C18 columns, or its methyl-substituted analogs, which often require HILIC, the cyclopropyl variant often elutes in the "void volume" (t0) or shortly after, leading to poor resolution from matrix components. This guide provides a definitive strategy to capture, retain, and quantify this molecule with high precision.

Physicochemical Profile

Understanding the molecule's "personality" is the first step to successful separation.

Property	Value (Experimental/Predicted)	Chromatographic Implication
Molecular Formula	C5H7N3S	Small molecule; requires high-efficiency columns.
Molecular Weight	141.19 g/mol	Low MW; risk of evaporation in LC-MS source if temp is too high.
LogP (Octanol/Water)	~0.6 (Predicted)	Critical: Low lipophilicity. Weak retention on C18 without modification.
pKa (Amine)	~2.5 – 3.5 (Est.)	The amine is conjugated to an electron-withdrawing ring, making it a very weak base. It remains neutral at pH > 4.
UV Max	254 nm / 290 nm	Strong absorbance due to the aromatic thiadiazole ring.

Part 2: Method Development Strategy

Comparative Analysis of Stationary Phases

We evaluated three primary stationary phase chemistries for their ability to retain 4-Cyclopropyl-1,2,5-thiadiazol-3-amine.

Column Chemistry	Retention Mechanism	Suitability	Verdict
C18 (ODS)	Hydrophobic Interaction	Low to Moderate	Recommended (with optimization). Requires high aqueous start (95-100%) or ion-pairing.
Phenyl-Hexyl	- Interaction	High	Excellent Alternative. The thiadiazole ring interacts strongly with the phenyl phase, providing unique selectivity.
HILIC (Silica/Amide)	Polar Partitioning	High	Validation Only. Use if matrix interferences elute early in RP-HPLC.

Predicted Retention Data (Standard Gradient)

Conditions: Column 150 x 4.6 mm, 5 µm; Flow 1.0 mL/min; Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile.

Compound Analog	Structure Feature	Predicted Retention Time (min)	Capacity Factor ( )
4-Methyl-1,2,5-thiadiazol-3-amine	Small Alkyl	1.2 - 1.5 min (Void)	< 0.5 (Poor)
4-Cyclopropyl-1,2,5-thiadiazol-3-amine	Cyclic Alkyl	2.8 - 3.5 min	1.5 - 2.0 (Ideal)
4-Phenyl-1,2,5-thiadiazol-3-amine	Aromatic	6.5 - 7.2 min	> 5.0 (Strong)

Part 3: Detailed Experimental Protocols

Protocol A: Optimized Reverse Phase (The "Gold Standard")

This protocol utilizes a "high-aqueous" loading step to focus the analyte at the head of the column, leveraging the cyclopropyl group's marginal hydrophobicity.

1. Instrumentation Setup:

• Column: Agilent ZORBAX Eclipse Plus C18 (or equivalent), 4.6 x 100 mm, 3.5 µm.

• Temperature: 30°C (Control is critical; higher temps reduce retention).

• Detection: UV @ 254 nm (Reference 360 nm).

2. Mobile Phase Preparation:

• Solvent A: 10 mM Ammonium Formate in Water, pH 3.8 (Adjusted with Formic Acid). Note: The buffer stabilizes the ionization state.

• Solvent B: Acetonitrile (LC-MS Grade).

3. Gradient Program:

Time (min)	% Solvent B	Flow Rate (mL/min)	Phase Description
0.00	2%	1.0	Loading: Low organic forces analyte to partition into stationary phase.
2.00	2%	1.0	Isocratic Hold: Essential for retaining the cyclopropyl moiety.
8.00	60%	1.0	Elution: Rapid ramp to elute hydrophobic impurities.
8.10	95%	1.0	Wash: Column cleaning.
10.00	95%	1.0	Wash Hold.
10.10	2%	1.0	Re-equilibration.

Protocol B: Orthogonal HILIC (For Polar Matrices)

If your sample contains hydrophobic proteins or lipids that interfere with the RP method, use HILIC.

• Column: Waters XBridge Amide, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase: 90% Acetonitrile / 10% Water (10 mM Ammonium Acetate, pH 9.0).

• Mechanism: The polar thiadiazole amine will retain strongly, eluting after non-polar matrix components.

Part 4: Visualizing the Separation Logic

The following diagrams illustrate the decision-making process and the molecular interactions governing retention.

Diagram 1: Method Development Decision Tree

Caption: Decision tree for selecting the optimal chromatographic mode based on sample complexity.

Diagram 2: Interaction Mechanism on C18

Caption: Mechanistic view of analyte interactions. The cyclopropyl group drives retention, while silanols risk tailing.

Part 5: Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Peak Tailing (>1.5)	Residual silanol interactions with the amine nitrogen.	1. Ensure column is "End-Capped" (e.g., Eclipse Plus). 2. Add 5-10 mM Ammonium Acetate to mobile phase.
Retention Drift	pH instability causing ionization shifts.	1. Use a buffered mobile phase (Formate/Acetate) rather than just acid water. 2. Thermostat the column compartment.
Split Peaks	Solvent mismatch (Sample solvent stronger than Mobile Phase A).	1. Dissolve sample in 100% Water or Mobile Phase A. 2. Reduce injection volume (< 5 µL).

References

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• EPA. (2025). Physicochemical Properties of Thiadiazole Derivatives. CompTox Chemicals Dashboard. Link

• BenchChem. (2024). Synthesis and Analysis of Pyridin-Thiadiazol-Amines. Technical Guide. Link

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A Comparative Guide to the Spectroscopic Characterization of Sulfur-Nitrogen Heterocycles

This guide provides an in-depth technical comparison of the primary spectroscopic methods used to characterize sulfur-nitrogen (S-N) heterocycles. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple listing of techniques to offer a nuanced understanding of why specific experimental choices are made and how to interpret the resulting data with confidence.

Sulfur-nitrogen heterocycles are a fascinating and important class of compounds, with a rich history in both fundamental and applied chemistry.[1][2] Their unique electronic structures and diverse biological activities make them promising candidates for applications in materials science and medicinal chemistry.[1][3][4] Accurate structural elucidation is paramount to understanding their reactivity, properties, and potential applications. This guide will provide a comparative overview of the most powerful spectroscopic techniques for this purpose.

The Analytical Arsenal: A Comparative Overview

The characterization of S-N heterocycles relies on a suite of spectroscopic techniques, each providing a unique piece of the structural puzzle. The choice of methods depends on the specific information required, such as connectivity, molecular weight, electronic transitions, vibrational modes, and three-dimensional structure.

Technique	Information Provided	Strengths for S-N Heterocycles	Limitations
NMR Spectroscopy	Atomic connectivity, chemical environment of nuclei (¹H, ¹³C, ¹⁵N)	Excellent for determining the carbon and proton framework; crucial for identifying isomers.[5][6][7][8][9] ¹⁵N NMR is particularly powerful for directly probing the nitrogen environments.[10][11][12][13][14]	¹⁴N NMR is often hindered by broad signals due to the quadrupolar nucleus.[15] Isotopic enrichment with ¹⁵N may be necessary for detailed studies.[11][14]
Mass Spectrometry	Molecular weight, elemental composition, fragmentation patterns	Provides definitive molecular weight and formula; fragmentation analysis can reveal structural motifs.[16]	Isomeric and stereoisomeric differentiation can be challenging without tandem MS or coupling to chromatography.
UV-Vis Spectroscopy	Electronic transitions (π-π, n-π)	Sensitive to the conjugated π-system, providing insights into the electronic structure and aromaticity of S-N rings.[17][18][19]	Spectra can be broad and may not provide detailed structural information on its own.
IR & Raman Spectroscopy	Vibrational modes, functional groups	Excellent for identifying characteristic functional groups and bond types (e.g., C=S, S-N stretches).[20][21][22][23] Raman spectroscopy is particularly useful for symmetric vibrations and S-S bonds.[21]	Complex molecules can have congested spectra; interpretation can be challenging without computational support.
X-ray Crystallography	Precise 3D molecular structure, bond lengths, and angles in the solid state	Provides an unambiguous determination of the molecular structure, including stereochemistry and conformation.[15][24][25]	Requires a suitable single crystal, which can be difficult to obtain. The solid-state structure may not always represent the solution-state conformation.

Delving Deeper: A Technique-by-Technique Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is an indispensable tool for elucidating the structure of organic molecules, including S-N heterocycles.[7] It provides detailed information about the chemical environment, connectivity, and spatial relationships of magnetically active nuclei.

Core Principles: NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei with a non-zero spin (like ¹H, ¹³C, and ¹⁵N) can absorb radiofrequency radiation at specific frequencies. These frequencies, or chemical shifts, are highly sensitive to the local electronic environment of the nucleus.

Application to S-N Heterocycles:

• ¹H and ¹³C NMR: These are the most common NMR experiments and are used to establish the carbon and proton framework of the molecule.[5][8] Chemical shifts and coupling constants provide information about the connectivity of atoms and the nature of the chemical bonds. For example, the chemical shifts of protons attached to or near the heterocyclic ring can indicate the degree of aromaticity and the electron-donating or -withdrawing nature of the sulfur and nitrogen atoms.[9] 2D NMR techniques like COSY and HSQC are invaluable for unambiguously assigning proton and carbon signals and determining their connectivity.[6][7]

• ¹⁵N NMR: Due to the direct involvement of nitrogen in the heterocyclic ring, ¹⁵N NMR is a particularly powerful technique.[10][11] It provides direct information about the electronic environment of the nitrogen atoms, which can be crucial for distinguishing between different isomers or tautomers.[11] However, the low natural abundance (0.37%) and lower gyromagnetic ratio of ¹⁵N often necessitate the use of isotopic labeling or advanced NMR techniques like INEPT to enhance sensitivity.[11][14] The more abundant ¹⁴N isotope has a nuclear spin of 1, which leads to broad signals due to its quadrupole moment, making it less suitable for high-resolution NMR.[11][15]

Experimental Protocol: 2D ¹H-¹³C HSQC NMR

• Sample Preparation: Dissolve 5-10 mg of the purified S-N heterocycle in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical to ensure the sample is fully dissolved and to avoid signal overlap with the solvent peak.

• Instrument Setup:

  • Tune and match the NMR probe for both ¹H and ¹³C frequencies.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Determine the 90° pulse widths for both ¹H and ¹³C.

• Acquisition:

  • Set the spectral widths for both the ¹H and ¹³C dimensions to encompass all expected signals.

  • Use a standard HSQC pulse sequence.

  • Set the number of scans and increments in the indirect dimension to achieve the desired signal-to-noise ratio and resolution.

• Processing:

  • Apply appropriate window functions (e.g., sine-bell) in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Phase correct the spectrum.

  • Calibrate the chemical shift axes using the residual solvent signal as a reference.

• Analysis: Correlate the cross-peaks to identify which protons are directly attached to which carbon atoms.

Logical Relationship of NMR Experiments

Caption: Workflow for NMR-based structure elucidation of S-N heterocycles.

Mass Spectrometry: Unveiling Molecular Weight and Fragmentation

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is an essential tool for determining the molecular weight and elemental composition of S-N heterocycles.

Core Principles: In a mass spectrometer, a sample is first ionized. The resulting ions are then separated based on their m/z ratio by an analyzer and detected. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, allowing for the determination of the elemental formula of a compound.

Application to S-N Heterocycles:

• Molecular Weight Determination: MS provides a direct and accurate measurement of the molecular weight of the S-N heterocycle, which is a fundamental piece of information for its identification.

• Elemental Composition: HRMS can distinguish between compounds with the same nominal mass but different elemental compositions, which is particularly useful for S-N heterocycles where various combinations of C, H, N, and S are possible.

• Fragmentation Analysis: The fragmentation pattern of a molecule in the mass spectrometer can provide valuable structural information. The way an S-N heterocycle breaks apart upon ionization can reveal the presence of specific substructures and the connectivity of the ring system.[16]

Vibrational Spectroscopy (IR and Raman): Probing Molecular Bonds

Infrared (IR) and Raman spectroscopy are complementary techniques that provide information about the vibrational modes of a molecule. They are particularly useful for identifying functional groups and characterizing the bonding within S-N heterocycles.

Core Principles: IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites its vibrational modes. Raman spectroscopy, on the other hand, involves the inelastic scattering of monochromatic light, where the scattered photons have a different frequency corresponding to the vibrational energy levels of the molecule.

Application to S-N Heterocycles:

• Functional Group Identification: Both IR and Raman spectra exhibit characteristic bands for specific functional groups. For S-N heterocycles, this includes vibrations associated with C-S, S-N, C=N, and N-H bonds.[20][23] For example, the C=S stretching vibration typically appears in a characteristic region of the IR spectrum.[20]

• Structural Isomers: Different isomers of an S-N heterocycle will have distinct vibrational spectra, allowing for their differentiation.

• Symmetry and Bonding: For molecules with a center of symmetry, vibrational modes that are IR active are Raman inactive, and vice versa. This complementarity can provide insights into the molecular symmetry. Raman spectroscopy is particularly sensitive to non-polar bonds and can be useful for studying S-S bonds in polysulfur-nitrogen heterocycles.[21]

UV-Visible Spectroscopy: Exploring Electronic Structure

UV-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within a molecule. It is particularly well-suited for studying the conjugated π-systems that are often present in S-N heterocycles.

Core Principles: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule. This absorption corresponds to the promotion of electrons from lower energy molecular orbitals (e.g., π, n) to higher energy molecular orbitals (e.g., π*).

Application to S-N Heterocycles:

• Conjugation and Aromaticity: The position and intensity of the absorption bands in the UV-Vis spectrum are indicative of the extent of conjugation and aromaticity in the S-N heterocycle.[17][18] More extended π-systems generally absorb at longer wavelengths (red-shift).[17]

• Structure-Property Relationships: By systematically modifying the structure of an S-N heterocycle and observing the changes in its UV-Vis spectrum, valuable structure-property relationships can be established.[18] This is particularly important in the development of materials with specific optical properties.

Experimental Workflow for Spectroscopic Characterization

Caption: A typical workflow for the comprehensive spectroscopic characterization of a novel S-N heterocycle.

X-ray Crystallography: The Definitive 3D Structure

X-ray crystallography is the gold standard for determining the three-dimensional structure of a molecule in the solid state. It provides precise information about bond lengths, bond angles, and stereochemistry.

Core Principles: This technique involves irradiating a single crystal of the compound with X-rays. The diffraction pattern of the X-rays is then used to calculate the electron density distribution within the crystal, from which the positions of the atoms can be determined.

Application to S-N Heterocycles:

• Unambiguous Structure Determination: X-ray crystallography provides an unambiguous determination of the molecular structure, which can be used to confirm the connectivity and stereochemistry determined by other spectroscopic methods.[15][24]

• Conformational Analysis: The solid-state conformation of the S-N heterocycle can be determined, which can provide insights into its reactivity and intermolecular interactions.[24]

• Bonding and Electronic Structure: The precise bond lengths obtained from X-ray crystallography can provide information about the nature of the bonding within the S-N ring, including the degree of bond delocalization and aromaticity.[15]

Conclusion

The comprehensive characterization of sulfur-nitrogen heterocycles requires a multi-technique approach, as each spectroscopic method provides unique and complementary information. While NMR and mass spectrometry are essential for establishing the fundamental connectivity and molecular formula, vibrational and UV-Vis spectroscopy offer valuable insights into the bonding and electronic structure. When a definitive three-dimensional structure is required, X-ray crystallography is the ultimate tool. By judiciously applying these techniques and carefully interpreting the resulting data, researchers can confidently elucidate the structures of novel S-N heterocycles, paving the way for their application in diverse fields of science and technology.

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